Desmethylterbinafine

• CAS: 99450-97-2

Core Science & Biosynthesis

Spectroscopic data of Desmethylterbinafine (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of Desmethylterbinafine

Prepared by: Gemini, Senior Application Scientist

Introduction

Desmethylterbinafine, with the IUPAC name (E)-6,6-dimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine, is the principal N-demethylated human metabolite of Terbinafine, a widely used synthetic allylamine antifungal agent.[1][2][3] The structural elucidation and unambiguous identification of metabolites like Desmethylterbinafine are fundamental pillars of drug development, crucial for understanding metabolic pathways, profiling impurities, and establishing certified reference standards.[4][5][6] This guide provides a comprehensive overview of the core spectroscopic techniques—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—as applied to the characterization of Desmethylterbinafine. We will delve into the causality behind experimental choices, present detailed protocols, and interpret the resulting data to construct a complete analytical profile of the molecule.

Molecular Structure of Desmethylterbinafine

The chemical structure of Desmethylterbinafine is presented below. It retains the core scaffold of its parent drug, Terbinafine, but is distinguished by the substitution of an N-methyl group with a proton, resulting in a secondary amine. This seemingly minor structural change has significant implications for its spectroscopic signature.

Caption: Chemical structure of Desmethylterbinafine (C₂₀H₂₃N).

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for determining the molecular weight and obtaining structural information through fragmentation analysis. For drug metabolites, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard, offering high sensitivity and specificity.[7][8]

Experimental Protocol: LC-ESI-MS/MS Analysis

The choice of Electrospray Ionization (ESI) in positive mode is logical for an amine-containing compound like Desmethylterbinafine, as the nitrogen atom is readily protonated to form a stable [M+H]⁺ ion.

• Sample Preparation: A stock solution of Desmethylterbinafine is prepared in methanol. For analysis in complex matrices like plasma, a protein precipitation step with acetonitrile is performed, followed by centrifugation.[7][9]

• Chromatographic Separation: The sample is injected into a UPLC/HPLC system equipped with a C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18).[1] A gradient elution using a mobile phase of acetonitrile and water (containing modifiers like formic acid to aid ionization) is employed to separate the analyte from other components.[7]

• Mass Spectrometric Detection: The column eluent is introduced into a triple quadrupole or QTOF mass spectrometer with an ESI source.

• MS Scan (Full Scan): A full scan is initially performed to identify the protonated molecular ion [M+H]⁺.

• MS/MS Scan (Product Ion Scan): The [M+H]⁺ ion is mass-selected in the first quadrupole, fragmented via Collision-Induced Dissociation (CID) in the second quadrupole, and the resulting fragment ions are analyzed in the third quadrupole to generate a product ion spectrum.[1][10]

Data Presentation: Mass Spectral Data

The following table summarizes the key mass-to-charge ratios (m/z) for Desmethylterbinafine observed in positive ESI-MS.

Ion Species	Calculated m/z	Observed m/z	Description	Source
[M+H]⁺	278.1903	278.1903	Protonated Molecular Ion	[1]
Fragment	-	141.13	Naphthylmethyl cation ([C₁₁H₉]⁺)	[7]
Fragment	-	115.0549	Naphthalene fragment	[1]
Fragment	-	91.0555	Tropylium ion fragment	[1]

Interpretation of Mass Spectrum

The high-resolution mass spectrum provides an exact mass that confirms the molecular formula of Desmethylterbinafine as C₂₀H₂₃N (calculated exact mass for C₂₀H₂₄N⁺ is 278.1903).[1] The fragmentation pattern is highly informative. The most prominent fragment observed at m/z 141 corresponds to the stable naphthylmethyl cation. This fragment results from the cleavage of the benzylic C-N bond and is a characteristic fragmentation for Terbinafine and its metabolites, making it an excellent choice for Multiple Reaction Monitoring (MRM) assays for quantification.[7][10][11]

Visualization: Fragmentation Pathway

Caption: Proposed ESI-MS/MS fragmentation of Desmethylterbinafine.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups within a molecule.[12] For Desmethylterbinafine, IR is particularly useful for confirming the presence of the secondary amine (N-H), the alkyne (C≡C), and the aromatic naphthalene ring system, which together form a unique fingerprint.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

ATR is a common, convenient technique for acquiring IR spectra of solid or liquid samples with minimal preparation.

• Instrument Preparation: The ATR crystal (typically diamond) is cleaned with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

• Sample Application: A small amount of the Desmethylterbinafine sample is placed directly onto the ATR crystal.

• Spectrum Acquisition: The sample is brought into firm contact with the crystal, and the infrared spectrum is recorded, typically by co-adding multiple scans to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is displayed as absorbance or transmittance versus wavenumber (cm⁻¹).

Visualization: IR Spectroscopy Workflow

Caption: Simplified workflow for ATR-IR analysis.

Data Presentation: Characteristic IR Absorptions

While a specific spectrum for Desmethylterbinafine is not publicly available, its characteristic absorption bands can be reliably predicted based on its structure and general spectroscopic principles.[13][14]

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Intensity	Comments
Secondary Amine	N-H Stretch	3300 - 3500	Weak to Medium, Sharp	A single peak distinguishes it from primary amines (two peaks) and tertiary amines (absent).[15][16]
Alkyne	C≡C Stretch	2100 - 2260	Weak, Sharp	Often a low-intensity peak due to the low polarity of the internal triple bond.[14]
Aromatic/Vinyl C-H	C-H Stretch	> 3000	Medium	Aromatic (naphthalene) and alkene C-H stretches appear above the 3000 cm⁻¹ line.[13]
Aliphatic C-H	C-H Stretch	< 3000	Strong	C-H stretches from CH₂ and CH₃ (tert-butyl) groups appear below 3000 cm⁻¹.[14]
Aromatic/Alkene	C=C Stretch	1500 - 1680	Medium to Strong	Overlapping bands from the naphthalene ring and the C=C double bond.[17]
Secondary Amine	N-H Bend	~1600	Variable	May be obscured by C=C stretching bands.[15]

Interpretation of IR Spectrum

The most critical diagnostic peak for Desmethylterbinafine is the N-H stretch between 3300-3500 cm⁻¹.[16] Its presence immediately confirms the N-demethylation of Terbinafine, which, as a tertiary amine, lacks any absorption in this region.[2] The weak but sharp C≡C stretch around 2200 cm⁻¹ confirms the integrity of the enyne side chain.[13] Finally, the combination of C-H stretches above and below 3000 cm⁻¹ and strong C=C absorptions in the 1500-1680 cm⁻¹ region confirms the presence of both aromatic and aliphatic/alkenyl moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed structural information, mapping out the carbon-hydrogen framework of the molecule. By comparing the predicted spectrum of Desmethylterbinafine to the well-documented spectrum of Terbinafine, we can pinpoint the exact structural changes resulting from metabolism.[18][19]

Experimental Protocol: NMR Analysis

• Sample Preparation: The Desmethylterbinafine sample (~5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal standard (0 ppm).

• Spectrum Acquisition: The tube is placed in the NMR spectrometer. Standard pulse programs are used to acquire the ¹H NMR spectrum, followed by the ¹³C NMR spectrum. 2D experiments like COSY and HSQC can be run to confirm assignments.[18]

• D₂O Exchange: To confirm the N-H proton, a drop of D₂O is added to the NMR tube, the sample is shaken, and the ¹H NMR spectrum is re-acquired. The N-H signal will disappear due to proton-deuterium exchange.[16]

Data Presentation: Predicted ¹H and ¹³C NMR Data

The following data are predicted for Desmethylterbinafine based on published data for Terbinafine, with key differences highlighted.[18][19]

Table: Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Key Difference from Terbinafine
~7.4 - 8.2	Multiplets	7H	Naphthalene-H	No significant change expected
~5.8 - 6.2	Multiplets	2H	-CH=CH-	No significant change expected
~3.9	Singlet	2H	Ar-CH₂ -N	Slight upfield shift expected
~3.3	Doublet	2H	N-CH₂ -CH=	Slight upfield shift expected
~2.5	Broad Singlet	1H	N-H	New signal , absent in Terbinafine

| ~1.1 | Singlet | 9H | -C(CH₃)₃ | No significant change expected |

Table: Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Key Difference from Terbinafine
~122 - 135	Naphthalene Carbons	No significant change expected
~115 - 145	Alkene Carbons (-CH=CH-)	No significant change expected
~80 - 100	Alkyne Carbons (-C≡C-)	No significant change expected
~55	Ar-C H₂-N	Slight shift expected
~48	N-C H₂-CH=	Slight shift expected
~31.7	-C(C H₃)₃	No significant change expected
~29.0	-C (CH₃)₃	No significant change expected

| N/A | - | N-CH₃ signal (~42 ppm) is absent |

Interpretation of NMR Spectra

• ¹H NMR: The most definitive change in the proton NMR spectrum is the disappearance of the N-methyl singlet (found at ~1.95 ppm in Terbinafine) and the appearance of a new, broad singlet for the N-H proton .[16][18] The identity of this peak is unequivocally confirmed by its disappearance upon D₂O exchange. The methylene protons adjacent to the nitrogen (Ar-CH₂-N and N-CH₂-CH=) are expected to experience slight shifts due to the change in the electronic environment. The rest of the spectrum, including the complex aromatic region, the vinyl protons, and the sharp 9H singlet for the tert-butyl group, should remain largely analogous to that of Terbinafine.[18]

• ¹³C NMR: The carbon spectrum provides a clear confirmation of the demethylation. The signal corresponding to the N-methyl carbon, which appears around 42.6 ppm in Terbinafine, will be absent in the spectrum of Desmethylterbinafine.[18] All other carbon signals corresponding to the naphthalene ring, the enyne side chain, and the tert-butyl group will be present with only minor shifts in the carbons closest to the nitrogen atom.

Visualization: NMR Analysis Workflow

Caption: Workflow for structural elucidation using NMR spectroscopy.

Conclusion

The comprehensive spectroscopic analysis of Desmethylterbinafine provides a unique and definitive structural fingerprint. Mass spectrometry confirms the molecular formula and reveals a characteristic fragmentation pattern dominated by the cleavage of the naphthylmethyl group. Infrared spectroscopy provides clear evidence of the N-demethylation through the appearance of a distinct N-H stretching band. Finally, ¹H and ¹³C NMR spectroscopy offer a detailed map of the molecule's framework, with the absence of the N-methyl signal and the presence of a D₂O-exchangeable N-H proton serving as conclusive proof of its identity. Together, these techniques provide the robust, self-validating data required by researchers and drug development professionals for metabolite identification, purity assessment, and pharmacokinetic studies.

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Desmethylterbinafine: Metabolic Pivot and Bioanalytical Marker in Terbinafine Pharmacokinetics

The following technical guide details the role of Desmethylterbinafine (DMT) in the metabolic disposition of terbinafine. It is structured for researchers and drug development professionals, focusing on mechanistic enzymology, bioanalytical quantification, and toxicological implications.

Executive Summary

Terbinafine is an allylamine antifungal widely used for the treatment of onychomycosis.[1] While its mechanism of action—squalene epoxidase inhibition—is well characterized, its metabolic fate is complex and clinically significant. Desmethylterbinafine (DMT) represents the primary circulating metabolite formed via N-demethylation.[2]

Historically viewed merely as a clearance product, DMT has gained scrutiny in toxicological research. It serves not only as a stable biomarker for compliance and metabolic capacity but also as a potential reservoir for secondary bioactivation into reactive allylic aldehydes (TBF-A), which are implicated in idiosyncratic hepatotoxicity. This guide synthesizes the enzymology, bioanalysis, and toxicological relevance of DMT.

Molecular Mechanism of Metabolism

The N-Demethylation Pathway

Terbinafine undergoes extensive hepatic metabolism, with negligible renal excretion of the parent drug. The dominant Phase I pathway is N-demethylation , yielding Desmethylterbinafine. This transformation involves the removal of the methyl group from the tertiary amine, converting it to a secondary amine.

Enzymatic Drivers: Unlike drugs metabolized by a single "victim" isozyme, terbinafine N-demethylation is promiscuous, mediated by multiple Cytochrome P450 enzymes. This redundancy protects the drug from profound metabolic drug-drug interactions (DDIs).

• CYP2C9: The primary catalyst for N-demethylation.[3][4]

• CYP1A2 & CYP2C8: Significant contributors.[2][3][5]

• CYP3A4: Plays a dual role in N-demethylation and direct allylic oxidation.

Secondary Bioactivation and Toxicity

While DMT itself is pharmacologically inactive against dermatophytes, it is not metabolically inert. Recent mechanistic studies suggest that DMT can undergo further N-dealkylation to release 7,7-dimethylhept-2-ene-4-ynal (TBF-A) .

• The TBF-A Hypothesis: TBF-A is a reactive allylic aldehyde (Michael acceptor).[6] It can conjugate with hepatic glutathione (GSH). Depletion of GSH or direct adduction to hepatobiliary transporter proteins by TBF-A is the hypothesized mechanism for terbinafine-associated idiosyncratic hepatotoxicity.[7]

• DMT as a Reservoir: Because DMT accumulates in plasma (often exceeding parent concentrations at trough levels), it acts as a circulating pool that can be slowly converted to the reactive TBF-A, potentially sustaining oxidative stress in the liver.

Metabolic Pathway Diagram

The following diagram illustrates the conversion of Terbinafine to DMT and the subsequent bifurcation into stable conjugates or reactive aldehydes.

Caption: Figure 1. Metabolic cascade of Terbinafine showing the central role of Desmethylterbinafine (DMT) and the generation of the reactive metabolite TBF-A.

Bioanalytical Framework (LC-MS/MS)

Accurate quantification of DMT is essential for pharmacokinetic (PK) studies and therapeutic drug monitoring. The polarity difference between the secondary amine (DMT) and tertiary amine (Parent) requires careful chromatographic optimization.

Mass Spectrometry Parameters

Both analytes are readily ionized in positive electrospray ionization (ESI+) mode. The fragmentation patterns typically involve the cleavage of the naphthylmethylamine moiety.

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Role
Terbinafine	292.2	141.1	20-30	Parent Drug
Desmethylterbinafine	278.2	141.1	20-30	Primary Metabolite
Terbinafine-d7	299.2	148.2	20-30	Internal Standard

Sample Preparation Protocol

Objective: Isolate TBF and DMT from human plasma with high recovery (>85%).

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube.

• Internal Standard: Add 10 µL of Terbinafine-d7 working solution (500 ng/mL).

• Precipitation: Add 200 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

  • Rationale: Acidified ACN ensures disruption of protein binding (>99% for TBF) and maximizes solubility of the basic amines.

• Vortex & Centrifuge: Vortex for 60s; Centrifuge at 14,000 rpm for 10 min at 4°C.

• Dilution: Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of water.

  • Rationale: Diluting the organic extract prevents "solvent effect" (peak broadening) during injection onto a reverse-phase column.

Analytical Workflow Diagram

Caption: Figure 2. Optimized LC-MS/MS workflow for the simultaneous quantification of Terbinafine and Desmethylterbinafine.

Experimental Protocols: In Vitro Metabolic Stability

To investigate the kinetics of DMT formation or the potential for TBF-A generation, a microsomal incubation system is the standard approach.

Reagents Setup

• Enzyme Source: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Trapping Agent (Optional): Glutathione (GSH) or Dansylhydrazine (if attempting to trap the reactive aldehyde TBF-A).

Incubation Procedure

• Pre-incubation: Mix HLM (final conc. 0.5 mg/mL) and Terbinafine (1 µM) in phosphate buffer. Equilibrate at 37°C for 5 minutes.

  • Note: 1 µM is chosen to be below the

    (approx. 4-10 µM) to ensure linear kinetics.

• Initiation: Start reaction by adding NADPH solution.[5]

• Sampling: At designated time points (0, 5, 10, 20, 30, 60 min), remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL of ice-cold acetonitrile containing Internal Standard.

• Analysis: Analyze via the LC-MS/MS method described in Section 3.

Data Interpretation[5][6][7][8][9]

• Intrinsic Clearance (

  ): Plot ln(% remaining parent) vs. time. The slope allows calculation of and .

• Metabolite Formation: Plot the Area Ratio of DMT/IS over time. A linear increase suggests initial rate conditions; a plateau suggests substrate depletion or product inhibition.

Clinical Implications & Drug Interactions[1][7][10][11][12][13]

Pharmacokinetics

• Accumulation: DMT has a similar elimination half-life to the parent drug but does not distribute as extensively into the nail matrix.

• Renal Elimination: Unlike the parent (negligible urine excretion), DMT and its downstream carboxylated metabolites are renally cleared. In patients with renal impairment (CrCl < 50 mL/min), DMT levels may rise disproportionately.

Drug-Drug Interactions (DDI)

While Terbinafine is a potent inhibitor of CYP2D6 (impacting drugs like tamoxifen, codeine, and beta-blockers), DMT does not appear to share this potent inhibitory potential.

• Clinical Pearl: The DDI risk is driven by the parent drug. However, because TBF metabolism relies on multiple enzymes (CYP2C9, 1A2, 3A4), TBF itself is relatively resistant to being a "victim" of other inhibitors, as blockade of one pathway (e.g., CYP2C9) shifts flux to others (CYP3A4).

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An In-Depth Technical Guide to the Pharmacokinetics of Desmethylterbinafine in Preclinical Models

This guide provides a comprehensive technical overview of the pharmacokinetic profile of desmethylterbinafine, the primary active metabolite of the antifungal agent terbinafine, within the context of preclinical research. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights and detailed methodologies to support non-clinical ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Introduction: The Significance of Metabolite Pharmacokinetics

In drug development, understanding the pharmacokinetic behavior of a parent drug is fundamental. However, when a drug is extensively metabolized, the resulting metabolites can have significant implications for both efficacy and safety. Desmethylterbinafine, also known as N-desmethylterbinafine, is a major human metabolite of terbinafine[1]. Its plasma profile can be comparable to that of the parent compound, making its individual pharmacokinetic characterization a critical aspect of a comprehensive preclinical assessment[2][3].

This document delineates the core principles and experimental approaches for evaluating the absorption (formation), distribution, metabolism, and excretion of desmethylterbinafine in relevant preclinical models. The causality behind experimental choices is emphasized to provide a self-validating framework for study design and interpretation.

The Metabolic Genesis of Desmethylterbinafine

Desmethylterbinafine is not administered directly in preclinical studies but is formed in vivo following the administration of terbinafine. Therefore, its "absorption" phase is intrinsically linked to the metabolism of the parent drug.

Terbinafine undergoes extensive first-pass metabolism, with N-demethylation being a primary pathway leading to the formation of desmethylterbinafine[4][5]. This biotransformation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. In vitro studies using human liver microsomes have been instrumental in elucidating these pathways[4]. While multiple CYP enzymes are involved, terbinafine is also known to be an inhibitor of CYP2D6, a factor that can be relevant in drug-drug interaction studies[5].

The metabolic pathways for terbinafine are generally similar across preclinical species and humans, which provides a strong basis for the translation of animal model data[6].

Caption: Metabolic pathway of terbinafine.

Preclinical Models in Desmethylterbinafine Pharmacokinetic Studies

The selection of an appropriate animal model is a cornerstone of preclinical research. For terbinafine and its metabolites, several species have been utilized, with rats, dogs, and rabbits being the most common[7].

• Rats: Often the primary model for initial pharmacokinetic screening due to their well-characterized physiology, cost-effectiveness, and ease of handling. Physiologically based pharmacokinetic (PBPK) models have been successfully developed for terbinafine in rats, providing a robust framework for predicting human pharmacokinetics[8][9][10].

• Dogs: As a non-rodent species, dogs provide valuable comparative data. The excretion profile of terbinafine in dogs (predominantly fecal) is similar to that in rats[6].

• Rabbits: Offer a different excretion profile, with renal elimination being the major route, which more closely mirrors human excretion patterns[6]. This makes the rabbit a potentially valuable model for studying the renal clearance of terbinafine's more hydrophilic metabolites.

• Cats: Studies in cats have also been performed, demonstrating differences in absorption rates and bioavailability compared to other species[11].

The choice of species should be justified based on the specific objectives of the study, such as characterizing a particular metabolic pathway or excretion route that is most relevant to human physiology.

Core Pharmacokinetic Parameters: ADME Profile

Absorption (Formation)

As a metabolite, the rate and extent of desmethylterbinafine formation are governed by the absorption and subsequent metabolism of the parent terbinafine. Following oral administration, terbinafine is well-absorbed (>70%), but its absolute bioavailability is around 50% due to significant first-pass metabolism, the very process that generates desmethylterbinafine[5]. Key parameters to assess are the time to maximum concentration (Tmax), the maximum concentration (Cmax), and the area under the concentration-time curve (AUC) for both the parent drug and the metabolite.

Distribution

Terbinafine is highly lipophilic and extensively distributed into tissues, particularly skin, nails, and adipose tissue[6][10]. This high volume of distribution is a key feature of its pharmacokinetic profile. Desmethylterbinafine, while slightly more polar due to the removal of a methyl group, is also expected to be widely distributed. Preclinical studies involving tissue harvesting are necessary to quantify the tissue-to-plasma concentration ratios for desmethylterbinafine, which is crucial for understanding its potential for accumulation at target sites or in organs of potential toxicity.

Metabolism

Desmethylterbinafine is not an end-stage metabolite. It undergoes further biotransformation, primarily through oxidation of the aliphatic side chain, to form more polar compounds such as N-desmethyl-carboxyterbinafine[2]. In vitro systems are essential for characterizing this sequential metabolism.

Table 1: In Vitro Systems for Metabolic Profiling

In Vitro System	Application for Desmethylterbinafine Studies	Rationale and Insights
Liver Microsomes	- Rate of formation from terbinafine- Identification of subsequent metabolites- CYP enzyme phenotyping	Microsomes contain a high concentration of phase I enzymes (CYPs) and are ideal for studying oxidative metabolism. They are a cost-effective tool for initial screening and understanding primary metabolic pathways[12][13].
Hepatocytes	- Comprehensive metabolic profiling (Phase I & II)- Evaluation of metabolic stability	Hepatocytes contain a full complement of metabolic enzymes and cofactors, offering a more complete picture of metabolism, including conjugation reactions. They provide a better in vitro-in vivo correlation[12].
Recombinant CYPs	- Reaction phenotyping (identifying specific enzymes)	Used to pinpoint which specific CYP isozymes are responsible for the formation and subsequent clearance of desmethylterbinafine. Critical for predicting drug-drug interaction potential[14].

Excretion

The route of elimination of terbinafine and its metabolites is species-dependent. In rats and dogs, fecal excretion predominates, whereas in rabbits and humans, about 80% of the dose is excreted in the urine as metabolites[6]. Only trace amounts of the parent drug are found in urine. The primary compounds excreted are the more hydrophilic metabolites, such as N-desmethyl-carboxyterbinafine[2]. Therefore, preclinical excretion studies must involve the collection and analysis of both urine and feces to construct a complete mass balance and accurately characterize the elimination pathways for desmethylterbinafine's downstream products.

Experimental Protocols: A Methodical Approach

Protocol: Bioanalytical Method for Desmethylterbinafine Quantification

A robust and validated bioanalytical method is the prerequisite for any pharmacokinetic study. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS or UPLC-MS/MS) is the gold standard for its sensitivity and specificity[15][16].

Objective: To accurately quantify desmethylterbinafine and terbinafine concentrations in rat plasma.

Step-by-Step Methodology:

• Standard and Internal Standard (IS) Preparation:

  • Prepare stock solutions of terbinafine, desmethylterbinafine, and a suitable internal standard (e.g., diazepam or a stable isotope-labeled analog) in methanol or acetonitrile[15].

  • Generate calibration standards and quality control (QC) samples by spiking known concentrations into blank rat plasma.

• Sample Preparation (Protein Precipitation):

  • To a 50 µL aliquot of plasma (standard, QC, or unknown sample), add 150 µL of cold acetonitrile containing the internal standard. This ratio effectively precipitates plasma proteins[15].

  • Vortex vigorously for 1 minute to ensure complete mixing and protein disruption.

  • Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

  • Transfer the clear supernatant to a clean 96-well plate or autosampler vial for analysis.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., Waters BEH C18) is typically used[15].

  • Mobile Phase: A gradient of acetonitrile and water, often with additives like formic acid or ammonia to improve peak shape and ionization efficiency[15].

  • Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.4 mL/min for UPLC).

  • Injection Volume: Typically 5-10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions:

    • Terbinafine: m/z 292.3 → 141.1[15]

    • Desmethylterbinafine: m/z 278.3 → 141.1[15]

    • Note: Specific transitions should be optimized on the instrument being used.

• Method Validation:

  • Validate the method according to regulatory guidelines (e.g., FDA, EMA) for linearity, accuracy, precision, selectivity, recovery, and stability. The lower limit of quantification (LLOQ) for desmethylterbinafine has been reported as low as 0.05 ng/mL[15].

Caption: Bioanalytical workflow for plasma sample analysis.

Protocol: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the plasma concentration-time profile and key pharmacokinetic parameters of terbinafine and desmethylterbinafine following oral administration to rats.

Step-by-Step Methodology:

• Animal Model:

  • Use adult male Sprague-Dawley or Wistar rats (n=3-5 per time point or in a serial sampling design).

  • Acclimate animals for at least one week before the study.

  • Fast animals overnight prior to dosing to reduce variability in absorption.

• Dose Formulation and Administration:

  • Formulate terbinafine in a suitable vehicle (e.g., 0.5% methylcellulose in water).

  • Administer a single dose via oral gavage (e.g., 4 mg/kg)[15]. The volume should be based on the most recent body weight.

• Blood Sampling:

  • Collect blood samples (approx. 100-200 µL) from the tail vein or via cannulation at pre-defined time points.

  • Suggested Time Points: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Process blood by centrifugation (e.g., 4000 rpm for 10 minutes at 4°C) to obtain plasma.

  • Store plasma samples at -80°C until bioanalysis.

• Data Analysis:

  • Analyze plasma samples using the validated LC-MS/MS method.

  • Use non-compartmental analysis (NCA) with software like WinNonlin® to calculate pharmacokinetic parameters for both terbinafine and desmethylterbinafine.

Caption: Workflow for an in vivo preclinical pharmacokinetic study.

Table 2: Key Pharmacokinetic Parameters to Determine

Parameter	Description	Importance for Desmethylterbinafine
Cmax	Maximum observed plasma concentration	Indicates the peak exposure to the metabolite.
Tmax	Time to reach Cmax	Reflects the rate of formation of the metabolite from the parent drug.
AUC	Area under the concentration-time curve	Represents the total systemic exposure to the metabolite over time.
t½	Elimination half-life	Describes the rate at which the metabolite is cleared from the body.
Metabolite Ratio	AUCmetabolite / AUCparent	Quantifies the extent of conversion of the parent drug to the specific metabolite.

Conclusion and Future Directions

The preclinical pharmacokinetic assessment of desmethylterbinafine is a critical exercise in drug development, providing essential data for safety assessment and clinical dose prediction. A thorough understanding of its formation, distribution, further metabolism, and excretion in relevant animal models is paramount. The methodologies described in this guide, from in vitro metabolic assays to in vivo pharmacokinetic studies and the requisite bioanalytical techniques, provide a robust framework for generating high-quality, interpretable data.

Future work should continue to leverage PBPK modeling to refine the in vitro-in vivo extrapolation (IVIVE) and improve predictions of human pharmacokinetics for both terbinafine and its key metabolites. This integrated approach ensures a more complete understanding of the compound's disposition and contributes to the development of safer and more effective medicines.

References

• Denouël, J., Keller, H. P., Schaub, P., Delaborde, C., & Humbert, H. (1995). Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 663(2), 353-359. Available at: [Link]

• Zehender, H., Denouël, J., & Sioufi, A. (1991). Analytical methods for the determination of terbinafine and its metabolites in human plasma, milk and urine. Journal of Chromatography B: Biomedical Sciences and Applications, 567(1), 207-215. Available at: [Link]

• Thakker, D. R., & Cheruvu, N. P. (2002). Physiologically Based Pharmacokinetic Model for Terbinafine in Rats and Humans. Antimicrobial Agents and Chemotherapy, 46(7), 2269-2276. Available at: [Link]

• Le, T. T., Lee, H., & Lee, S. (2021). Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches. Toxicology and Applied Pharmacology, 429, 115703. Available at: [Link]

• Thakker, D. R., & Cheruvu, N. P. (2002). Physiologically based pharmacokinetic model for terbinafine in rats and humans. Antimicrobial Agents and Chemotherapy, 46(7), 2269-2276. Available at: [Link]

• Food and Drug Administration. (2006). Pharmacology Review(s) of NDA 21-958. Available at: [Link]

• Thakker, D. R., & Cheruvu, N. P. (2002). Physiologically Based Pharmacokinetic Model for Terbinafine in Rats and Humans. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Yildirim, S., & Atila, A. (2020). Terbinafine Quantification in Human Plasma by High-Performance Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry: Application to a Bioequivalence Study. Current Pharmaceutical Analysis, 16(7), 849-857. Available at: [Link]

• Li, Y., Wang, Y., Zhang, Y., & Tang, S. (2018). Determination of Terbinafine and its Main Metabolite in Rat Plasma by UPLC-MS/MS: Application to a Pharmacokinetic Study. Latin American Journal of Pharmacy, 37(1), 163-9. Available at: [Link]

• Novartis Pharmaceuticals Canada Inc. (2018). Product Monograph - TERBINAFINE. Available at: [Link]

• Tang, S., Xie, S., & Yuan, L. (2013). Single dose pharmacokinetics of terbinafine in cats. Journal of Feline Medicine and Surgery, 15(12), 1125-1128. Available at: [Link]

• Humbert, H., Denouël, J., Cabiac, M. D., Lakhdar, H., & Sioufi, A. (1998). Pharmacokinetics of terbinafine and five known metabolites in children, after oral administration. Biopharmaceutics & Drug Disposition, 19(7), 417-423. Available at: [Link]

• Gilger, B. C., & Salmon, J. (2011). Pharmacokinetics of Terbinafine in the Rabbit Ocular Tissues after Topical Administration. Veterinary Ophthalmology, 14(s1), 48-53. Available at: [Link]

• Le, T. T., Lee, H., & Lee, S. (2021). Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches. Toxicology and Applied Pharmacology. Available at: [Link]

• Humbert, H., Cabiac, M. D., Denouël, J., & Sioufi, A. (1995). Multiple-dose pharmacokinetics and distribution in tissue of terbinafine and metabolites. Antimicrobial Agents and Chemotherapy, 39(2), 495-499. Available at: [Link]

• Al-Haj, N. A. A., & Gomaa, M. S. (2016). Analytical methods for determination of terbinafine hydrochloride in pharmaceuticals and biological materials. Arabian Journal of Chemistry, 9, S1363-S1373. Available at: [Link]

• Lin, J. (2013). What ADME tests should be conducted for preclinical studies?. Acta Pharmaceutica Sinica B, 3(1), 3-8. Available at: [Link]

• Food and Drug Administration. (2007). Clinical Pharmacology Best Pharmaceuticals for Children Act (BPCA) Summary Review. Available at: [Link]

• Food and Drug Administration. (2006). Office of Clinical Pharmacology Review. Available at: [Link]

• Infinix Bio. (2026). Understanding the Role of ADME Studies in Preclinical Research: Key Insights for Drug Development. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Desmethylterbinafine. PubChem Compound Database. Available at: [Link]

• Humbert, H. (1997). Clinical pharmacokinetics of terbinafine (Lamisil). Mycoses, 40(s1), 3-9. Available at: [Link]

• Obach, R. S. (2013). Preclinical experimental models of drug metabolism and disposition in drug discovery and development. Acta Pharmaceutica Sinica B, 3(4), 225-233. Available at: [Link]

• XenoTech. (2025). Integrating DMPK Early in Drug Development: A Strategic Imperative for Success. Available at: [Link]

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Technical Guide: Desmethylterbinafine (DMT) – Metabolic Pathways, Bioanalysis, and Toxicological Implications

Executive Summary

Desmethylterbinafine (DMT) represents the primary N-demethylated metabolite of the allylamine antifungal terbinafine. While pharmacologically inactive against dermatophytes, DMT serves as a critical biomarker for hepatic biotransformation efficiency and a metabolic gateway to downstream reactive intermediates.

This technical guide synthesizes the metabolic architecture of DMT formation, its distinct pharmacokinetic profile compared to the parent drug, and its role in the mechanistic understanding of idiosyncratic drug-induced liver injury (DILI). Furthermore, it provides a validated LC-MS/MS workflow for the simultaneous quantification of terbinafine and DMT in human plasma.

Metabolic Architecture & Enzymology

The N-Demethylation Pathway

Terbinafine undergoes extensive hepatic metabolism, with N-demethylation being the dominant clearance pathway.[1][2][3] This reaction yields DMT (N-desmethylterbinafine), removing the methyl group attached to the central nitrogen atom.

• Primary Catalysts: CYP2C9 and CYP1A2 are the major contributors to this transformation, with minor contributions from CYP3A4 and CYP2C8.[3]

• Downstream Fate: Unlike the parent compound, DMT is susceptible to further oxidation. It acts as a precursor for the formation of 7-carboxy-terbinafine (the major urinary metabolite) and, critically, the reactive allylic aldehyde TBF-A (6,6-dimethyl-2-hepten-4-ynal).[4][5]

Mechanism of Hepatotoxicity (The TBF-A Link)

While DMT itself is not inherently toxic, its secondary metabolism is of high toxicological interest. The N-dealkylation of DMT (or direct dealkylation of terbinafine) generates TBF-A.[4][6][7] This aldehyde is an electrophile capable of forming covalent adducts with glutathione (GSH) and cellular proteins.[7][8]

• Hypothesis: The accumulation of TBF-A-protein adducts in the hepatobiliary tract is hypothesized to trigger the immune-mediated idiosyncratic hepatotoxicity observed in rare clinical cases.

Visualization: Metabolic Pathway

The following diagram illustrates the enzymatic cascade from Terbinafine to DMT and the reactive TBF-A intermediate.

Figure 1: Metabolic cascade of Terbinafine showing the central role of DMT and the downstream formation of the reactive TBF-A intermediate.

Pharmacokinetics & Clinical Relevance[2][6][9][10]

Comparative Pharmacokinetics

DMT circulates in plasma with a pharmacokinetic profile distinct from terbinafine.

Parameter	Terbinafine (Parent)	Desmethylterbinafine (DMT)
Pharmacological Activity	Potent Squalene Epoxidase Inhibitor	Inactive (No antifungal efficacy)
Tmax	1–2 hours	Similar to parent
Protein Binding	>99%	High, but slightly lower than parent
Elimination Route	Renal (as metabolites)	Renal (as carboxy-metabolites)
Accumulation	High in adipose/keratin tissues	Does not accumulate in keratin

Drug-Drug Interactions (DDI)

Since DMT formation relies heavily on CYP2C9 and CYP1A2, co-administration with strong inhibitors of these enzymes (e.g., amiodarone for 2C9, ciprofloxacin for 1A2) will significantly alter the Parent/Metabolite ratio. Monitoring DMT levels can essentially phenotype the patient's CYP2C9/1A2 activity in vivo.

Bioanalytical Protocol: LC-MS/MS Quantification

Objective: To quantify Terbinafine and Desmethylterbinafine in human plasma. Standard: Internal Standard (IS) method using Terbinafine-d7.[9]

Sample Preparation (Protein Precipitation)

Rationale: Liquid-Liquid Extraction (LLE) is possible, but Protein Precipitation (PPT) is faster and provides sufficient recovery for these lipophilic compounds.

• Aliquot: Transfer 50 µL of human plasma into a 96-well plate.

• IS Addition: Add 20 µL of Internal Standard working solution (Terbinafine-d7, 500 ng/mL in 50% MeOH).

• Precipitation: Add 200 µL of Acetonitrile (0.1% Formic Acid) to precipitate proteins.

• Agitation: Vortex for 2 minutes at high speed.

• Separation: Centrifuge at 4,000 rpm (approx. 2500 x g) for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of supernatant to a fresh plate and dilute with 100 µL of Water (0.1% Formic Acid) to match initial mobile phase conditions.

LC-MS/MS Conditions

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 min: 30% B

  • 3.0 min: 95% B

  • 3.5 min: 95% B

  • 3.6 min: 30% B

  • 5.0 min: Stop

Mass Spectrometry Parameters (MRM)

Ionization Mode: ESI Positive.[9]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Terbinafine	292.2	141.1	30	25
Desmethylterbinafine	278.2	141.1	30	28
Terbinafine-d7 (IS)	299.2	148.1	30	25

Note: The product ion m/z 141.1 corresponds to the naphthyl-methyl fragment, which is conserved in both the parent and the desmethyl metabolite.

Workflow Visualization

Figure 2: Step-by-step bioanalytical workflow for the extraction and quantification of DMT from human plasma.

Synthesis & Standards

For research purposes, authentic standards of Desmethylterbinafine are required for calibration.

• Source: Commercial standards are available (e.g., Toronto Research Chemicals, Sigma-Aldrich).

• Stability: DMT is relatively stable in plasma at -20°C, but stock solutions in methanol should be stored at -80°C and protected from light due to the conjugated alkyne structure.

References

• Novartis Pharmaceuticals. Lamisil (terbinafine hydrochloride) Tablets Prescribing Information. FDA.gov. Available at: [Link]

• Iverson, S. L., & Uetrecht, J. P. (2001). Identification of a reactive metabolite of terbinafine: insights into terbinafine-induced hepatotoxicity.[1][8][10] Chemical Research in Toxicology, 14(2), 175–181. Available at: [Link]

• Vickers, A. E., et al. (1999). Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions.[1] Drug Metabolism and Disposition, 27(9), 1029-1038. Available at: [Link]

• Humbert, H., et al. (1998). Pharmacokinetics of terbinafine and five known metabolites in children, after oral administration.[11] Biopharmaceutics & Drug Disposition, 19(7), 417-423.[11] Available at: [Link]

• Yildirim, S., et al. (2019). Terbinafine Quantification in Human Plasma by High-Performance Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry. ResearchGate.[12] Available at: [Link]

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Elucidation of Desmethylterbinafine Metabolic Pathway: A Technical Guide

Executive Summary

This technical guide delineates the metabolic trajectory of Desmethylterbinafine (DTBF) , the primary metabolite of the allylamine antifungal terbinafine. While terbinafine is widely used for dermatophytosis, its metabolic fate is a critical determinant of both systemic clearance and idiosyncratic hepatotoxicity.

The core of this pathway involves the N-demethylation of terbinafine to DTBF, mediated primarily by CYP2C9 and CYP3A4 . Crucially, DTBF serves as a metabolic "bifurcation point":

• Detoxification Route: Oxidation of the tert-butyl side chain to form N-desmethylcarboxyterbinafine , a hydrophilic metabolite excreted in urine.

• Bioactivation Route: Further N-dealkylation to TBF-A (6,6-dimethyl-2-hepten-4-ynal), a reactive allylic aldehyde implicated in hepatotoxicity via protein adduct formation.

This guide provides the mechanistic basis, enzymatic attribution, and experimental protocols (LC-MS/MS) required for the study of this pathway.

Primary Metabolic Pathway: Formation of Desmethylterbinafine

The initial phase of terbinafine metabolism is extensive, with negligible parent drug excreted unchanged. The dominant reaction is N-demethylation.

Mechanistic Pathway

Terbinafine is a tertiary amine.[1][2] The transformation to the secondary amine DTBF occurs via oxidative N-demethylation.

• Substrate: Terbinafine (TBF)[1][2][3][4]

• Reaction: Hydroxylation of the N-methyl group -> Carbinolamine intermediate -> Spontaneous collapse -> Formaldehyde + Desmethylterbinafine (DTBF) .

Enzymology

Multiple Cytochrome P450 enzymes contribute to this step, ensuring clearance redundancy. However, kinetic studies and inhibitor phenotyping have established a hierarchy of contribution:

• Major Contributors: CYP2C9 and CYP3A4 .[1][5][6]

  • Note: While CYP2C9 often shows the highest intrinsic clearance (

    ) for this specific step, the abundance of CYP3A4 in the liver makes it a co-dominant driver.

• Minor/Variable Contributors: CYP1A2, CYP2C8, and CYP2C19.[1][6]

  • Nuance: CYP2C19 is kinetically efficient but typically less abundant than 3A4/2C9.

The Bifurcation: Fate of Desmethylterbinafine

Once formed, DTBF is not an endpoint. It undergoes further biotransformation.[5] Understanding this split is vital for distinguishing between safe clearance and toxicological risk.

Route A: Detoxification (Carboxylation)

The tert-butyl side chain of DTBF is susceptible to oxidation.

• Step 1: Hydroxylation of the terminal methyl groups on the tert-butyl chain.

• Step 2: Further oxidation to a carboxylic acid.

• Product: N-desmethylcarboxyterbinafine (also referred to as desmethyl-carboxy-TBF).

• Physiology: This metabolite is highly polar and serves as the major urinary excretion product (approx. 15-20% of dose).

• Enzymes: Side-chain oxidation is promiscuous, mediated by CYP1A2, CYP2C8, CYP2C9, and CYP2C19.

Route B: Bioactivation (The TBF-A Pathway)

This is the critical pathway for toxicity researchers. DTBF undergoes a second N-dealkylation event at the naphthyl-methyl bond.

• Reaction: Cleavage of the C-N bond between the nitrogen and the allylic side chain.

• Product: TBF-A (6,6-dimethyl-2-hepten-4-ynal) + 1-naphthyl methylamine.[2][3][4]

• Toxicity Mechanism: TBF-A is a reactive allylic aldehyde (Michael acceptor). It can form covalent adducts with hepatic proteins (via cysteine residues) or deplete glutathione (GSH).

• Enzymes: CYP2C19 and CYP3A4 are the most efficient catalysts for converting DTBF to TBF-A.

Visualization of Metabolic Pathways[2]

Figure 1: The metabolic bifurcation of Terbinafine.[2][3][4][7] The central node (DTBF) splits into clearance (Green) and bioactivation (Red) pathways.

Experimental Protocols for Elucidation

To validate these pathways in a new setting (e.g., new species or patient population), the following protocols are the industry standard.

Protocol A: In Vitro Microsomal Incubation

Objective: Determine intrinsic clearance and identify specific CYP contributions using chemical inhibitors.

• System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Substrate: Terbinafine (1-10 µM) or synthesized DTBF (if studying secondary steps).

• Inhibitors (Phenotyping):

  • Sulfaphenazole (10 µM) -> Targets CYP2C9.

  • Ketoconazole (1 µM) -> Targets CYP3A4.

  • Ticlopidine (1 µM) -> Targets CYP2C19.

• Initiation: Add NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Incubation: 37°C for 30-60 minutes.

• Quench: Add ice-cold Acetonitrile (ACN) containing Internal Standard (IS) (ratio 1:3 v/v).

Protocol B: LC-MS/MS Quantification

Objective: Precise quantitation of TBF and DTBF.

Parameter	Specification
Instrument	Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS)
Ionization	ESI Positive Mode
Column	C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3.0 min
Flow Rate	0.4 - 0.6 mL/min

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Terbinafine	292.2	141.1	35
Desmethylterbinafine	278.2	141.1	35
Terbinafine-d7 (IS)	299.2	148.2	35

Note: The product ion m/z 141.1 corresponds to the naphthyl-methyl fragment, conserved in both parent and DTBF.

Experimental Workflow Diagram

Figure 2: Standardized workflow for inhibitor phenotyping and metabolite quantification.

Clinical & Toxicological Implications

Pharmacogenetics

Genetic polymorphisms in CYP2C9 (e.g., 2, *3 alleles) and CYP2C19 (2, *3 loss of function) can significantly alter the TBF/DTBF ratio.

• Poor Metabolizers (CYP2C9): May exhibit higher TBF plasma concentrations (AUC), potentially increasing the flux through alternative pathways (e.g., CYP3A4-mediated bioactivation).

Hepatotoxicity Mechanism

The formation of TBF-A is the leading hypothesis for terbinafine-induced liver injury.

• Mechanism: TBF-A acts as a hapten. It binds to liver proteins, creating "foreign" epitopes. In susceptible individuals, this triggers an immune-mediated idiosyncratic reaction.

• Relevance: While DTBF is a clearance product, its accumulation (due to blocked downstream carboxylation) could theoretically shunt more mass toward the TBF-A pathway via CYP2C19/3A4.

References

• CYP2C19 and 3A4 Dominate Metabolic Clearance and Bioactivation of Terbinafine. Chemical Research in Toxicology. [Link]

• Comprehensive Kinetic and Modeling Analyses Revealed CYP2C9 and 3A4 Determine Terbinafine Metabolic Clearance. Biochemical Pharmacology. [Link]

• Pharmacokinetics of terbinafine and five known metabolites in children. Biopharmaceutics & Drug Disposition. [Link]

• Determination of terbinafine in human plasma using UPLC-MS/MS. Biomedical Chromatography. [Link]

• Multiple Cytochrome P-450s Involved in the Metabolism of Terbinafine Suggest a Limited Potential for Drug-Drug Interactions. Drug Metabolism and Disposition. [Link][2]

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• 3. Comprehensive Kinetic and Modeling Analyses Revealed CYP2C9 and 3A4 Determine Terbinafine Metabolic Clearance and Bioactivation - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Terbinafine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. scialert.net [scialert.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: The Use of Desmethylterbinafine as a Reference Standard

Introduction: The Critical Role of Desmethylterbinafine in Pharmaceutical Analysis

Desmethylterbinafine, or N-Desmethyl Terbinafine, is a principal metabolite and a process-related impurity of the antifungal drug Terbinafine.[1][2] Terbinafine is a widely used allylamine antifungal agent that functions by inhibiting squalene epoxidase, a critical enzyme in the fungal sterol biosynthesis pathway.[1] Given its prevalence and structural similarity to the parent drug, the accurate identification and quantification of Desmethylterbinafine are paramount for ensuring the quality, safety, and efficacy of Terbinafine-containing pharmaceutical products.[3]

This compound's significance spans multiple domains of drug development and quality control:

• As a Process-Related Impurity: It can arise during the synthesis of the Terbinafine active pharmaceutical ingredient (API).[1] Regulatory bodies like the FDA and international pharmacopeias mandate strict control over such impurities.[3][4]

• As a Key Metabolite: Following administration, Terbinafine is metabolized in the body, with N-demethylation being a significant pathway leading to the formation of Desmethylterbinafine.[5][6][7] Therefore, it is a crucial analyte in pharmacokinetic and toxicological studies.[1][8]

The use of a highly characterized, high-purity Desmethylterbinafine reference standard is not merely a recommendation but a necessity for regulatory compliance and data integrity.[9][10] This guide provides detailed application notes and validated protocols for researchers, analytical scientists, and quality control professionals on the effective use of Desmethylterbinafine as a reference standard.

Chemical Identity and Metabolic Pathway

Desmethylterbinafine is formed through the N-demethylation of the tertiary amine in the Terbinafine molecule.[1][7] This seemingly minor structural modification presents a significant analytical challenge: separating and quantifying a compound with very similar physicochemical properties to the highly concentrated parent API.

Figure 1: Metabolic conversion of Terbinafine to Desmethylterbinafine.

Characterization of Desmethylterbinafine Reference Standard

A reliable reference standard is one that has been extensively characterized to confirm its identity, purity, and potency.[10] When sourcing a Desmethylterbinafine standard, it is crucial to obtain a comprehensive Certificate of Analysis (CoA) that includes data from multiple analytical techniques.[1]

Table 1: Physicochemical Properties of Desmethylterbinafine

Property	Value	Source(s)
Chemical Name	(E)-6,6-Dimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine	[1][11]
Synonym(s)	Demethylterbinafine	[1]
Molecular Formula	C₂₀H₂₃N	[1][2]
Molecular Weight	277.4 g/mol	[1][2]
CAS Number	99473-11-7 (Free Base)	[1][2][11]
Appearance	Off-White to Pale Beige Solid	[11]
Solubility	Soluble in Methanol	[11]
Purity (by HPLC)	Typically ≥95-98%	[1][11]
Storage Conditions	2-8 °C, Protect from light	[11]

Causality Behind Characterization: The use of orthogonal analytical methods (e.g., HPLC for purity, Mass Spectrometry for mass verification, NMR for structure confirmation) provides a multi-faceted confirmation of the standard's identity and quality, which is a foundational principle of establishing a primary reference standard.[4][10] This ensures that any measurements made using this standard are traceable and scientifically valid.

Core Applications and Methodologies

The Desmethylterbinafine reference standard is indispensable for several key analytical workflows in the pharmaceutical industry.

Impurity Profiling in Terbinafine API and Formulations

The primary application is to serve as a marker for identifying and quantifying the Desmethylterbinafine impurity in both the drug substance and the final drug product. This is a critical component of release testing and stability studies, ensuring the product meets the specifications outlined in pharmacopeias such as the USP and EP.[3][12][13]

Figure 2: Workflow for impurity quantification using a reference standard.

Protocol 1: Quantification of Desmethylterbinafine Impurity by RP-HPLC

This protocol provides a robust method for the separation and quantification of Desmethylterbinafine from Terbinafine.

Objective: To accurately determine the percentage of Desmethylterbinafine impurity in a Terbinafine Hydrochloride sample.

Materials and Reagents:

• Desmethylterbinafine Reference Standard

• USP/EP Terbinafine Hydrochloride Reference Standard

• Terbinafine HCl API or sample

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Triethylamine

• Orthophosphoric Acid or Acetic Acid

• Water (HPLC Grade)

Instrumentation and Chromatographic Conditions:

Table 2: Recommended HPLC Parameters

Parameter	Recommended Condition	Rationale / Causality
Column	C18, 150 x 4.6 mm, 5 µm (e.g., L1 packing)	Provides good retention and resolution for non-polar analytes like Terbinafine and its impurities.[12][14]
Mobile Phase A	Buffer: 0.2% Triethylamine in water, pH adjusted to 7.5 with acetic acid	Triethylamine acts as a silanol-masking agent to reduce peak tailing of the basic amine compounds.[12][14]
Mobile Phase B	Acetonitrile/Methanol mixture	Organic modifiers to control the elution strength.
Elution	Gradient or Isocratic (e.g., 50:50 Acetonitrile:Buffer)	A gradient may be needed for resolving multiple impurities, while an isocratic method is simpler for quantifying a known impurity.[12][15]
Flow Rate	0.8 - 1.2 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and column efficiency.[12][14]
Detection (UV)	224 nm or 280 nm	224 nm provides higher sensitivity, while 280 nm is also a strong chromophore for the naphthalene moiety.[12][15]
Column Temp.	40 °C	Increased temperature improves peak shape and reduces viscosity, leading to better efficiency.[12]
Injection Volume	10 - 20 µL	Standard volume to ensure good peak shape without overloading the column.[12]

Procedure:

• Diluent Preparation: Prepare a mixture of Acetonitrile and Water (e.g., 1:1 v/v).[12]

• Standard Stock Solution (Desmethylterbinafine): Accurately weigh ~5 mg of Desmethylterbinafine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent to obtain a concentration of ~100 µg/mL.

• Working Standard Solution: Further dilute the Stock Solution to a final concentration relevant to the specification limit (e.g., 0.5 µg/mL, corresponding to 0.1% of a 0.5 mg/mL sample solution).[12]

• Sample Solution: Accurately weigh ~25 mg of Terbinafine HCl into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent to obtain a concentration of 0.5 mg/mL.[12]

• System Suitability: Inject the Terbinafine HCl Reference Standard solution spiked with a known amount of Desmethylterbinafine. The resolution between the two peaks must be NLT 2.0. The tailing factor for the Terbinafine peak should be between 0.8 and 1.5.[12]

• Analysis: Inject the Diluent (as a blank), the Working Standard Solution, and the Sample Solution in sequence.

• Calculation: Calculate the percentage of Desmethylterbinafine in the sample using the external standard formula: % Impurity = (AreaImpurity / AreaStandard) × (ConcStandard / ConcSample) × 100

Pharmacokinetic and Bioanalytical Studies

Desmethylterbinafine is a major human metabolite, making its quantification in biological fluids like plasma essential for understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Terbinafine.[7][8][15] Due to the complexity of the matrix and the low concentrations, LC-MS/MS is the method of choice for this application.[16]

Figure 3: Bioanalytical workflow for Desmethylterbinafine in plasma.

Protocol 2: Quantification in Human Plasma by UPLC-MS/MS

Objective: To determine the concentration of Desmethylterbinafine in rat or human plasma samples for pharmacokinetic analysis.[15][16]

Materials and Reagents:

• Desmethylterbinafine Reference Standard

• Internal Standard (IS), e.g., Desmethylterbinafine-d7 or a structurally similar compound like Diazepam.[16][17]

• Acetonitrile (LC-MS Grade) with 0.1% Formic Acid

• Water (LC-MS Grade) with 0.1% Formic Acid

• Control (blank) plasma

Instrumentation and MS/MS Conditions:

Table 3: Recommended UPLC-MS/MS Parameters

Parameter	Recommended Condition	Rationale / Causality
Column	UPLC C18, 50 x 2.1 mm, 1.7 µm	Sub-2-micron particles provide high efficiency and resolution, enabling rapid analysis times.[16]
Mobile Phase	Acetonitrile and Water (both with 0.1% Formic Acid)	Formic acid aids in the protonation of the analytes for efficient positive ion mode ESI.[16]
Ionization Mode	Electrospray Ionization Positive (ESI+)	The amine groups on Desmethylterbinafine and the IS are readily protonated.[2][16]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.[18]
MRM Transition	Desmethylterbinafine: m/z 278.3 → 141.1	The precursor ion [M+H]⁺ fragments to a stable product ion (e.g., the naphthylmethyl moiety), ensuring specificity.[2][16]
MRM Transition (IS)	Diazepam: m/z 285.1 → 193.0	A unique transition for the IS is required to prevent cross-talk.[16]

Procedure:

• Stock and Working Solutions: Prepare stock solutions of Desmethylterbinafine and the IS in methanol. Prepare serial dilutions in 50:50 acetonitrile:water to create calibration curve standards and quality control (QC) samples.

• Sample Preparation (Protein Precipitation): [16] a. To 100 µL of plasma sample, standard, or QC, add 20 µL of the IS working solution. b. Add 300 µL of cold acetonitrile to precipitate plasma proteins. c. Vortex for 1 minute, then centrifuge at >10,000 g for 10 minutes. d. Carefully transfer the supernatant to a clean vial for injection.

• Analysis: Inject the prepared samples onto the UPLC-MS/MS system.

• Data Processing: Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the nominal concentration of the calibration standards. Use a weighted (e.g., 1/x²) linear regression to determine the concentrations of the unknown samples and QCs.

Data Interpretation and System Suitability

The validity of any analytical run hinges on the successful outcome of the System Suitability Test (SST). SST parameters are established during method validation and must be met before any sample analysis can be considered valid.

Table 4: Typical System Suitability Criteria

Parameter	HPLC (Impurity)	LC-MS/MS (Bioanalysis)	Purpose
Resolution	≥ 2.0 between Terbinafine and Desmethylterbinafine	N/A	Ensures baseline separation of the analyte from the main component.[12]
Tailing Factor	0.8 - 1.5	N/A	Confirms good peak shape, free from excessive tailing.[12]
RSD of Injections	≤ 2.0% for standard peak area	≤ 15% for QC samples	Demonstrates the precision of the injection and the stability of the system.[12]
Signal-to-Noise	N/A	≥ 10 for the Lower Limit of Quantification (LLOQ)	Ensures that the lowest concentration on the curve can be reliably detected.[12]

Storage, Handling, and Stability

Proper management of the reference standard is crucial to maintain its integrity over time.

• Storage: Desmethylterbinafine should be stored at refrigerated temperatures (2-8 °C) and protected from light in well-sealed containers to prevent degradation.[11] The stability of Terbinafine itself is known to be affected by heat and light.[19][20]

• Handling: Use appropriate personal protective equipment (PPE) when handling the solid standard. Allow the container to reach room temperature before opening to prevent condensation. Prepare solutions fresh or establish their stability under typical laboratory conditions.

Conclusion

Desmethylterbinafine is a scientifically and regulatorily critical compound in the lifecycle of the antifungal drug Terbinafine.[1] A high-quality, well-characterized reference standard is the cornerstone of any analytical method intended to identify or quantify this impurity or metabolite. The protocols and guidelines presented here provide a robust framework for the successful application of the Desmethylterbinafine reference standard in impurity profiling and bioanalytical studies, ultimately contributing to the development and release of safe and effective pharmaceutical products.

References

• Pharmaffiliates. Terbinafine-impurities. [Link]

• Denouël, J., Keller, H. P., Schaub, P., Delaborde, C., & Humbert, H. (1995). Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 663(2), 353–359. [Link]

• Advent Chembio. (2026, January). N-Desmethyl Terbinafine Reference Impurity. [Link]

• SynThink Research Chemicals. Terbinafine EP Impurities & USP Related Compounds. [Link]

• National Center for Biotechnology Information. (n.d.). Desmethylterbinafine. PubChem Compound Database. [Link]

• Scribd. (2012, April 9). Regulatory Guide On Reference Standard. [Link]

• MRIGlobal. (2024, January 29). Reference Standards in the Pharmaceutical Industry. [Link]

• Pharmaffiliates. (2025, June 16). Types of Reference Standards Used in the Pharmaceutical Industry. [Link]

• Borer, M. (2019, March 12). How RS Are Used in Pre/Post Approval Medicines Framework Reference Standards and Regulatory Milestones. International Reference Standards & Substances. [Link]

• Flynn, N. R., & Obach, R. S. (2020). Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches. Request PDF. [Link]

• Allmpus. Terbinafine N-Desmethyl Impurity. [Link]

• Flynn, N. (2019, October 9). Comprehensive kinetic and modeling analyses revealed CYP2C9 and 3A4 determine terbinafine metabolic clearance and bioactivation. [Link]

• United States Pharmacopeia. (2025, February 16). Terbinafine Hydrochloride USP 2025. [Link]

• Humbert, H., Denouël, J., & Cabiac, M. D. (1998). Pharmacokinetics of terbinafine and five known metabolites in children, after oral administration. Biopharmaceutics & drug disposition, 19(7), 417–423. [Link]

• Pharmaffiliates. Terbinafine-impurities. [Link]

• Google Patents. (2019, December 31).

• Li, Y., Wang, F., & Sun, J. (2016). Determination of Terbinafine and its Main Metabolite in Rat Plasma by UPLC-MS/MS: Application to a Pharmacokinetic Study. Latin American Journal of Pharmacy, 35(10), 2321-2326. [Link]

• ResearchGate. (2025, August 6). Separation and determination of terbinafine and its four impurities of similar structure using simple RP-HPLC method. [Link]

• Basavaiah, K., & Kumar, U. R. (2015). Analytical methods for determination of terbinafine hydrochloride in pharmaceuticals and biological materials. Journal of Taibah University for Science, 9(3), 366-377. [Link]

• Flynn, N. R., & Obach, R. S. (2020). Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches. Chemical research in toxicology, 33(7), 1642–1653. [Link]

• Gopal, P. N. V., Hemakumar, A. V., & Padma, S. V. N. (2006). Reverse Phase HPLC Method for the Analysis of Terbinafine in Pharmaceutical Dosage Forms. Asian Journal of Chemistry, 18(1), 743. [Link]

• National Center for Biotechnology Information. (n.d.). Terbinafine. PubChem Compound Database. [Link]

• Journal of Chemical Health Risks. (2025, April 20). Synthesis and Characterization of Compounds Related to Terbinafine Hydrochloride. [Link]

• ResearchGate. (n.d.). Analytical Method Development and Validation of Terbinafine Hydrochloride and Ketoconazole in Bulk and Dosage Form. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Nahata, M. C. (1999). Stability of terbinafine hydrochloride in an extemporaneously prepared oral suspension at 25 and 4 degrees C. American journal of health-system pharmacy : AJHP : official journal of the American Society of Health-System Pharmacists, 56(3), 243–245. [Link]

• DC Fine Chemicals. (n.d.). SAFETY DATA SHEET 116260-Terbinafine hydrochloride. [Link]

• Chen, Y. T., Cheng, C. L., & Chen, Y. C. (2017). The study of distribution of ingested terbinafine on skin with ambient ionization tandem mass spectrometry. Scientific reports, 7(1), 1475. [Link]

• ResearchGate. (2025, August 5). Design, synthesis, antifungal activity, and ADME prediction of functional analogues of terbinafine. [Link]

• Senior Care Consultant Group. (2008, November). Stability of Refrigerated and Frozen Drugs. [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Desmethylterbinafine HPLC Analysis

Welcome to the technical support center for Desmethylterbinafine HPLC analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic analysis of Desmethylterbinafine. As a secondary amine and the primary active metabolite of Terbinafine, Desmethylterbinafine presents unique analytical considerations.[1][2][3][4] This resource provides in-depth, experience-driven solutions to ensure the accuracy, reproducibility, and robustness of your analytical methods.

Section 1: Peak Shape and Tailing Issues

Question: My Desmethylterbinafine peak is exhibiting significant tailing. What are the likely causes and how can I improve the peak symmetry?

Answer:

Peak tailing is a common issue when analyzing amine-containing compounds like Desmethylterbinafine, which has a basic pKa.[4] The primary cause is often secondary interactions between the protonated amine group of the analyte and residual silanol groups on the surface of silica-based reversed-phase columns.[5][6][7] These interactions lead to a distorted peak shape, making accurate integration and quantification challenging.

Underlying Causes and Solutions:

• Silanol Interactions: At a typical mobile phase pH (between 3 and 7), the secondary amine of Desmethylterbinafine will be protonated, carrying a positive charge. Residual silanol groups on the C18 column packing can be deprotonated (negatively charged), leading to strong ionic interactions that cause peak tailing.[5][6]

  • Solution 1: Mobile Phase pH Adjustment: Lowering the mobile phase pH to below 3 will suppress the ionization of the silanol groups, minimizing these secondary interactions.[7] A mobile phase containing an acidic modifier like phosphoric acid or trifluoroacetic acid is often effective.[1][8]

  • Solution 2: Use of Mobile Phase Additives: Incorporating a competing base, such as triethylamine (TEA), into the mobile phase can help to saturate the active silanol sites on the stationary phase, thereby reducing their interaction with Desmethylterbinafine.[1][7] A concentration of 0.1-0.5% TEA is a good starting point.

  • Solution 3: Column Selection: Modern, high-purity silica columns with advanced end-capping are designed to have a lower concentration of accessible silanol groups, which significantly improves the peak shape for basic compounds.[5][9] Consider using a column specifically marketed for the analysis of basic compounds.

• Column Overload: Injecting too much sample onto the column can lead to peak distortion, including tailing.

  • Solution: Reduce the injection volume or the concentration of the sample.

• Column Contamination: Accumulation of strongly retained matrix components on the column can create active sites that interact with the analyte.

  • Solution: Implement a robust column washing protocol after each analytical run. If the column is heavily contaminated, it may need to be replaced.

Section 2: Retention and Resolution Problems

Question: I am having difficulty achieving adequate retention for Desmethylterbinafine on my C18 column. What adjustments can I make?

Answer:

Insufficient retention of Desmethylterbinafine can be a challenge, particularly when using a highly aqueous mobile phase. As a moderately polar compound, its retention on a non-polar C18 stationary phase is influenced by several factors.

Strategies to Increase Retention:

• Decrease the Organic Content of the Mobile Phase: The most straightforward way to increase retention in reversed-phase HPLC is to decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase.[10] This will increase the interaction of the analyte with the stationary phase.

• Mobile Phase pH: The retention of ionizable compounds like Desmethylterbinafine is highly dependent on the mobile phase pH. At a lower pH, the amine group is protonated, making the molecule more polar and thus less retained. Conversely, at a higher pH (approaching its pKa), the molecule will be less protonated and more hydrophobic, leading to increased retention. However, be mindful that operating silica-based columns at a high pH can cause them to degrade.

• Choice of Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC. Methanol is a weaker solvent than acetonitrile, so switching from acetonitrile to methanol (or using a higher proportion of methanol) can increase retention.

• Column Chemistry: If adjusting the mobile phase is not sufficient, consider a column with a different stationary phase. A phenyl-hexyl or a cyano column can offer different selectivity and potentially better retention for your analyte.

Question: How can I improve the resolution between Desmethylterbinafine and its parent drug, Terbinafine?

Answer:

Achieving good resolution between a parent drug and its metabolite is crucial for accurate quantification. Terbinafine and Desmethylterbinafine are structurally similar, which can make their separation challenging.

Methods to Enhance Resolution:

• Optimize the Mobile Phase:

  • Gradient Elution: A gradient elution, where the percentage of the organic solvent is gradually increased over time, can often provide better resolution for compounds with different polarities.[10]

  • pH Adjustment: Fine-tuning the mobile phase pH can alter the ionization state of both compounds, potentially leading to a change in their relative retention times and improved separation.

  • Solvent Type: Experimenting with different organic modifiers (acetonitrile vs. methanol) can also impact selectivity and resolution.

• Column Parameters:

  • Column Length and Particle Size: A longer column or a column with a smaller particle size will provide higher efficiency and better resolution.

  • Stationary Phase: As mentioned previously, trying a different stationary phase chemistry can alter the selectivity of the separation.

• Flow Rate: Lowering the flow rate can sometimes improve resolution, although it will also increase the analysis time.

Section 3: Sample Preparation and Matrix Effects

Question: I am analyzing Desmethylterbinafine in a biological matrix (e.g., plasma, urine) and suspect that matrix effects are impacting my results. How can I identify and mitigate this?

Answer:

Matrix effects, which are the suppression or enhancement of the analyte signal due to co-eluting components from the sample matrix, are a significant concern in bioanalysis.[11][12][13] These effects can lead to inaccurate and irreproducible results.

Identifying Matrix Effects:

• Post-Column Infusion: This technique involves infusing a constant flow of the analyte solution into the HPLC system after the column, while injecting a blank, extracted matrix sample. Any suppression or enhancement of the analyte signal at the retention time of the co-eluting matrix components indicates a matrix effect.

Mitigating Matrix Effects:

• Effective Sample Preparation: The goal of sample preparation is to remove as many interfering matrix components as possible while efficiently extracting the analyte of interest.

  • Protein Precipitation (PPT): While simple and fast, PPT is often not sufficient to remove all matrix interferences.

  • Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.[1][8]

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for removing matrix interferences and concentrating the analyte.[8][12] It allows for more selective extraction based on the physicochemical properties of the analyte and the matrix components.

• Chromatographic Separation: Optimizing the HPLC method to chromatographically separate the analyte from the interfering matrix components is a crucial step. This can be achieved by adjusting the mobile phase composition, gradient profile, or using a different column.

• Use of an Internal Standard (IS): A stable, isotopically labeled internal standard is the gold standard for compensating for matrix effects. The IS should have similar physicochemical properties and extraction recovery as the analyte and should be added to the samples before any extraction steps.

Section 4: Method Stability and Degradation

Question: My Desmethylterbinafine standard solutions seem to be unstable, leading to inconsistent results. What are the potential stability issues and how can I address them?

Answer:

The stability of analytical standards is paramount for accurate quantification. Desmethylterbinafine, like its parent compound Terbinafine, can be susceptible to degradation under certain conditions.

Potential Stability Concerns and Solutions:

• Forced Degradation Studies: To understand the stability of Desmethylterbinafine, it is recommended to perform forced degradation studies under various stress conditions, such as acidic, basic, oxidative, thermal, and photolytic stress.[14][15][16][17][18] This will help to identify the potential degradation products and the conditions under which the analyte is unstable.

• pH and Solvent Effects: The stability of Desmethylterbinafine can be pH-dependent. Prepare standard solutions in a buffer or solvent system that ensures its stability. Avoid prolonged storage in highly acidic or basic conditions unless stability has been confirmed.

• Light Sensitivity: Some compounds are sensitive to light. Store standard solutions in amber vials or protect them from light to prevent photodegradation.

• Temperature: Store stock and working standard solutions at appropriate temperatures (e.g., refrigerated or frozen) to minimize degradation. Allow solutions to come to room temperature before use to avoid issues with injection volume accuracy.

• Adsorption to Surfaces: Secondary amines can sometimes adsorb to glass or plastic surfaces. Using silanized glassware or polypropylene vials may help to minimize this issue.

Experimental Protocols and Data

Example HPLC Method Parameters for Desmethylterbinafine Analysis

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile: 0.012 M Triethylamine - 0.020 M Orthophosphoric Acid (50:50, v/v)[1]
Flow Rate	1.0 mL/min
Detection	UV at 224 nm[1]
Injection Volume	20 µL
Column Temperature	30 °C

Troubleshooting Logic Diagram

Caption: Troubleshooting Decision Tree for Desmethylterbinafine HPLC Analysis

By systematically addressing these common issues, researchers can develop and validate robust and reliable HPLC methods for the analysis of Desmethylterbinafine. This guide serves as a starting point for troubleshooting, and further optimization may be required based on the specific application and instrumentation.

References

• Analytical methods for determination of terbinafine hydrochloride in pharmaceuticals and biological materials - PMC. (n.d.).
• Forced degradation study of Terbinafine HCl by HPLC with PDA detector. (2016, August 28). Asian Journal of Research in Chemistry.

• Denouël, J., Keller, H. P., Schaub, P., Delaborde, C., & Humbert, H. (1995). Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 663(2), 353–359. Retrieved from [Link]

• Stability Indicating RP-HPLC Method for Estimation of Itraconazole and Terbinafine in Bulk and Tablet Dosage Forms. (2020, January 1). International Journal of Pharmacy and Biological Sciences.
• Stability indicating RP-HPLC method development and validation of Terbinafine in pure and pharmaceutical formulation. (2023, January 30). World Journal of Advanced Research and Reviews.
• Newer RP-HPLC Method Development and Validation for the Simultaneous Estimation of Terbinafine and Itraconazole in Combined Dosage. (2019, December 30).
• Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns Application. (n.d.). Agilent.
• Improving of a Peak Shape of the Charged Compounds. (n.d.). SIELC Technologies.

• N-Desmethyl Terbinafine Hydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Steps for HPLC Method Validation. (2024, December 11). Pharmaguideline.

• Desmethylterbinafine. (n.d.). PubChem. Retrieved from [Link]

• Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC. (n.d.).

• Determining Terbinafine in Plasma and Saline Using HPLC. (2015, January 15). TRACE: Tennessee Research and Creative Exchange. Retrieved from [Link]

• Terbinafine. (n.d.). PubChem. Retrieved from [Link]

• Multiple-dose pharmacokinetics and distribution in tissue of terbinafine and metabolites. (n.d.). ASM Journals. Retrieved from [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
• Terbinafine Quantification in Human Plasma by High-Performance Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry: Application to a Bioequivalence Study. (2025, August 6). ResearchGate.
• ICH and FDA Guidelines for Analytical Method Validation. (n.d.). Lab Manager.
• Why it matters and how to get good peak shape. (2023, August 10).

• Ich guidelines for validation final. (n.d.). Slideshare. Retrieved from [Link]

• How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex.
• Review Article on Matrix Effect in Bioanalytical Method Development. (n.d.). International Journal of MediPharm Research.
• Determining Terbinafine in Plasma and Saline Using HPLC. (2025, August 5). ResearchGate.
• matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research.
• Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. (2016, November 24). Chromatography Today.
• Validation of Analytical Procedures Q2(R2). (2023, November 30). ICH.
• How to Optimize Your Reversed Phase Chromatography. (2017, February 14). Select Science.
• Stability indicating RP-HPLC method development and validation of Terbinafine in pure and pharmaceutical formulations. (n.d.).
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). PharmaCores.
• Expert Guide to Troubleshooting Common HPLC Issues. (2025, May 29). AELAB.
• Overcoming Matrix Effects. (n.d.). Bioanalysis Zone.
• Lamisil (terbinafine): determining bioactivation pathways using computational modeling and experimental approaches. (2025, August 6). ResearchGate.
• HPLC Troubleshooting Guide. (n.d.).

• Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. (n.d.). Semantic Scholar. Retrieved from [Link]

• Separation and determination of terbinafine and its four impurities of similar structure using simple RP-HPLC method. (2025, August 6). ResearchGate.
• Reverse Phase HPLC Method for the Analysis of Terbinafine in Pharmaceutical Dosage Forms. (n.d.).
• Forced degradation study of Terbinafine HCl by HPLC with PDA detector. (2016, August 28). Asian Journal of Research in Chemistry.
• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024, June 5).
• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex.

Sources

• 1. Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Desmethylterbinafine | C20H23N | CID 6443233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Terbinafine | C21H25N | CID 1549008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. sielc.com [sielc.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. trace.tennessee.edu [trace.tennessee.edu]
• 9. lcms.cz [lcms.cz]
• 10. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 11. eijppr.com [eijppr.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. bioanalysis-zone.com [bioanalysis-zone.com]
• 14. Analytical methods for determination of terbinafine hydrochloride in pharmaceuticals and biological materials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ajrconline.org [ajrconline.org]
• 16. ijpbs.com [ijpbs.com]
• 17. wjarr.com [wjarr.com]
• 18. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Support Center: Desmethylterbinafine (DMT) Bioanalysis

Ticket ID: BIO-DMT-STAB-001 Subject: Stability, Extraction, and Quantification of Desmethylterbinafine in Biological Matrices Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open / Guide

Executive Summary & Core Directive

Welcome to the BioAnalytical Support Hub. You are likely accessing this guide because you are encountering variability in Desmethylterbinafine (DMT) quantification or establishing a new pharmacokinetic (PK) assay.

The Bottom Line: Desmethylterbinafine (DMT) is the primary N-demethylated metabolite of Terbinafine. While the parent compound is lipophilic and relatively stable, DMT introduces specific challenges regarding photostability and extraction efficiency due to its secondary amine structure.

This guide moves beyond generic protocols. We focus on the causality of instability and poor recovery, providing self-validating workflows to ensure your data meets FDA/EMA bioanalytical guidelines.

Critical Alert: Photostability & Handling

Issue: Unexplained variability in QC samples or declining response over a run sequence. Root Cause: Like its parent Terbinafine, DMT contains a conjugated allylamine system susceptible to photo-isomerization and degradation under UV/VIS light.

Mandatory Handling Protocol

• Amber Glassware: All stock solutions and working standards must be stored in amber glass.

• Lighting: Perform extraction steps under yellow monochromatic light or low-light conditions.

• Autosampler: Ensure the autosampler tray is temperature-controlled (4°C) and opaque/covered.

Module A: Extraction Methodologies (Troubleshooting Recovery)

User Question: "My DMT recovery is lower than Terbinafine (parent) using protein precipitation. Why?"

Technical Insight: DMT is a secondary amine (more polar than the tertiary amine parent). In simple protein precipitation (PPT), DMT may entrap within the protein pellet or fail to elute fully if the pH is not optimized. For high-sensitivity assays (LLOQ < 5 ng/mL), Liquid-Liquid Extraction (LLE) under alkaline conditions is the gold standard.

Optimized LLE Protocol (High Sensitivity)

• Alkalization: Add 50 µL of 0.1 M NaOH or Ammonium Hydroxide to 200 µL plasma.

  • Why? This shifts the pH > pKa (~8.5–9.0), ensuring DMT is uncharged (free base) and partitions into the organic phase.

• Extraction Solvent: Add 1.0 mL Hexane:Ethyl Acetate (80:20 v/v) .

  • Why? This mixture minimizes the co-extraction of matrix phospholipids compared to 100% Ethyl Acetate, reducing matrix effects in MS.

• Agitation: Vortex vigorously (10 min) or shake (20 min).

• Separation: Centrifuge at 4,000 x g for 10 min at 4°C.

• Transfer & Dry: Transfer the organic (upper) layer to a fresh tube. Evaporate to dryness under Nitrogen at 40°C.[1]

• Reconstitution: Reconstitute in Mobile Phase (e.g., 200 µL Acetonitrile:Water 30:70 + 0.1% Formic Acid).

Decision Logic: LLE vs. PPT

Figure 1: Decision matrix for selecting the optimal extraction strategy based on sensitivity requirements.

Module B: LC-MS/MS Optimization

User Question: "I see peak tailing for DMT. How do I fix this?"

Technical Insight: Secondary amines like DMT interact strongly with residual silanols on silica-based columns.

• Column Choice: Use a high-purity, end-capped C18 column (e.g., BEH C18 or equivalent).

• Mobile Phase: You must use an acidic modifier to protonate the amine and improve peak shape. Ammonium Formate (5-10 mM) adjusted to pH 3.0–3.5 with Formic Acid is ideal.

Recommended MS/MS Transitions

Use Positive Electrospray Ionization (ESI+).[2]

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Notes
Terbinafine	292.2	141.1	30	20	Naphthylmethyl cation
Desmethyl-TBF	278.2	141.1	30	22	Loss of methyl group on N
Terbinafine-d7	299.2	148.1	30	20	Internal Standard

Note: The 141.1 fragment is common to both because the N-demethylation does not affect the naphthylmethyl moiety.

Module C: Stability Data & Storage

User Question: "Can I re-analyze samples after they have been thawed?"

Technical Insight: DMT is generally stable in human plasma, but enzymatic activity (esterases/deaminases) can persist if samples are not stored correctly.

Stability Reference Table (Human Plasma)

Condition	Stability Status	Limit	Recommendation
Benchtop (RT)	Stable	< 6 Hours	Keep on ice/cool block during prep.
Freeze/Thaw	Stable	3 Cycles	Thaw unassisted at RT; mix gently.
Long Term (-20°C)	Stable	> 3 Months	-80°C preferred for >6 months.
Processed (Autosampler)	Stable	24 Hours	Keep at 4°C in amber vials.
Stock Solution	Stable	1 Month	4°C in Methanol (Amber glass).

Module D: Metabolic Context (The "Why")

Understanding the formation of DMT helps in interpreting PK data. DMT is formed via N-demethylation , primarily catalyzed by CYP2C9 and CYP3A4, with contributions from CYP1A2.

Clinical Relevance: If your study involves co-medication with CYP2C9 inhibitors (e.g., fluconazole) or CYP3A4 inducers (e.g., rifampin), expect significant shifts in the Terbinafine/DMT ratio.

Figure 2: Metabolic pathway of Terbinafine. Note the multi-enzyme involvement in DMT formation.

References

• Vickers, A. E., et al. (1999). "Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions." Drug Metabolism and Disposition.

• Denouël, J., et al. (1995). "Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography."[3][4] Journal of Chromatography B.

• Bose, A., et al. (2010). "Rational design for variability minimization in bioanalytical method validation: illustration with LC-MS/MS assay method for terbinafine estimation in human plasma." Journal of Chromatography B.

• Ierson, B., et al. (2025). "Terbinafine Quantification in Human Plasma by High-Performance Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry." ResearchGate.

• FDA Guidance for Industry. "Bioanalytical Method Validation."

Disclaimer: This guide is for research and technical support purposes. Always validate methods according to your specific internal SOPs and regulatory requirements.

Sources

• 1. lcms.cz [lcms.cz]
• 2. Determination of terbinafine in human plasma using UPLC–MS/MS: Application to a bioequivalence study in healthy subjects [ouci.dntb.gov.ua]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing ion suppression for Desmethylterbinafine in mass spectrometry

Troubleshooting Guide for Minimizing Ion Suppression in Mass Spectrometry

Welcome to the technical support center for the bioanalysis of Desmethylterbinafine. As researchers and drug development professionals, achieving accurate and reproducible quantification by liquid chromatography-mass spectrometry (LC-MS) is paramount. One of the most significant hurdles in this process is the phenomenon of ion suppression, a matrix-induced effect that can severely compromise data quality.[1][2]

Desmethylterbinafine, the primary active metabolite of the antifungal drug Terbinafine, is frequently analyzed in complex biological matrices such as plasma, serum, and tissue homogenates.[3][4] These matrices are rich in endogenous components like phospholipids, salts, and proteins, which are notorious for causing ion suppression and negatively impacting assay sensitivity, precision, and accuracy.[5][6][7]

This guide is designed to provide you with a comprehensive understanding of ion suppression in the context of Desmethylterbinafine analysis. It offers practical, field-proven troubleshooting strategies and detailed protocols to help you identify, mitigate, and control this critical issue.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is ion suppression, and why is it a particular problem for Desmethylterbinafine?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte (Desmethylterbinafine) in the mass spectrometer's ion source.[2][8] This interference reduces the number of analyte ions that reach the detector, leading to a decreased signal, poor sensitivity, and inaccurate quantification.[1] It is crucial to understand that even with the high selectivity of tandem mass spectrometry (MS-MS), ion suppression remains a significant challenge because the interference occurs before mass analysis.[2]

The mechanism often involves competition for the available charge or space on the surface of the evaporating droplets in the electrospray ionization (ESI) source.[5][8] Less volatile or more surface-active matrix components can outcompete the analyte, suppressing its signal.

Why it affects Desmethylterbinafine: Desmethylterbinafine is a basic and lipophilic molecule (Calculated XLogP3 ≈ 5.2).[3] When extracted from biological fluids, it is often accompanied by high concentrations of endogenous phospholipids and salts. Phospholipids, in particular, are major contributors to ion suppression as they often elute in the same chromatographic region as many drug metabolites and can foul the MS source.[9][10]

Ionization competition in the ESI source.

Q2: How can I determine if ion suppression is affecting my Desmethylterbinafine assay?

A2: You cannot fix a problem you cannot see. Therefore, the first step in troubleshooting is to diagnose the presence, location, and magnitude of ion suppression. Two primary methods are used for this.

Method 1: Post-Column Infusion (Qualitative Assessment)

This experiment identifies the regions in your chromatogram where ion suppression occurs.[2][10][11]

• Principle: A constant flow of Desmethylterbinafine standard solution is introduced into the LC flow after the analytical column but before the MS ion source. A blank, extracted sample matrix (e.g., plasma extract without analyte) is then injected onto the column. If co-eluting matrix components cause suppression, you will observe a dip in the otherwise stable baseline signal of the infused analyte.[12]

Workflow for post-column infusion analysis.

Method 2: Post-Extraction Spike (Quantitative Assessment)

This method quantifies the percentage of signal suppression or enhancement.[5][12]

• Principle: You compare the peak area of an analyte spiked into a pre-extracted blank matrix with the peak area of the same amount of analyte spiked into a clean solvent.

• Protocol:

  • Sample A: Prepare a blank matrix sample (e.g., plasma) using your established extraction procedure. After extraction, spike the final extract with a known concentration of Desmethylterbinafine.

  • Sample B: Prepare a neat solution by spiking the same concentration of Desmethylterbinafine into the final reconstitution solvent.

  • Analyze both samples by LC-MS.

  • Calculate the matrix effect (ME) using the following formula:

    • ME (%) = (Peak Area in Sample A / Peak Area in Sample B) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

    • Values between 85% and 115% are often considered acceptable, but this depends on assay requirements.

Q3: What are the most effective sample preparation strategies to reduce matrix effects for Desmethylterbinafine?

A3: The most effective way to combat ion suppression is to remove the interfering matrix components before analysis.[5] The choice of sample preparation technique is the single most critical factor for developing a robust assay.

Choosing the right sample preparation technique.

Technique	Principle	Pros	Cons for Desmethylterbinafine	Recommendation
Protein Precipitation (PPT)	Proteins are crashed out of solution using an organic solvent (e.g., acetonitrile).[13]	Fast, simple, inexpensive, high-throughput.	Non-selective. Removes proteins but leaves highly soluble salts and phospholipids, which are major sources of ion suppression.[9]	Not recommended for sensitive assays requiring low limits of quantification. Use only for screening purposes.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases (aqueous and organic).[14][15]	Cleaner than PPT, good for lipophilic compounds.	Can be labor-intensive, may form emulsions, consumes larger solvent volumes.[15]	Good option. By adjusting the sample pH to >8, Desmethylterbinafine (basic pKa ≈ 7.1) will be in its neutral form and partition well into a non-polar organic solvent, leaving polar interferences behind.
Solid-Phase Extraction (SPE)	Analyte is selectively retained on a solid sorbent while interferences are washed away.[13][16]	Highly selective, provides the cleanest extracts, high concentration factor, easily automated.[16][17]	Requires more method development, higher cost per sample.	Highly Recommended. A polymeric reversed-phase or mixed-mode cation exchange sorbent is ideal for selectively capturing the basic, lipophilic Desmethylterbinafine and effectively washing away phospholipids and salts.

Detailed Protocol: Solid-Phase Extraction (SPE) for Desmethylterbinafine from Plasma

This protocol is a robust starting point for developing a highly selective SPE method.

• Sorbent Choice: Polymeric Reversed-Phase (e.g., Strata-X) or Mixed-Mode Strong Cation Exchange. Polymeric sorbents are often preferred for their stability across a wide pH range and resistance to drying.[18]

• Protocol Steps:

  • Pre-treatment: Dilute 100 µL of plasma with 300 µL of 2% ammonium hydroxide in water. This step lyses cells and ensures Desmethylterbinafine is in its neutral, high-retention state for reversed-phase interaction.[18][19]

  • Condition: Condition the SPE cartridge with 1 mL of methanol.

  • Equilibrate: Equilibrate the cartridge with 1 mL of water.

  • Load: Load the pre-treated sample onto the cartridge.

  • Wash 1 (Polar Interferences): Wash with 1 mL of 5% methanol in water. This removes salts and other highly polar matrix components.

  • Wash 2 (Phospholipids): Wash with 1 mL of a moderate organic solvent (e.g., 30-40% methanol in water). This is a critical step to elute phospholipids while the more strongly retained Desmethylterbinafine remains on the sorbent.

  • Elute: Elute Desmethylterbinafine with 1 mL of methanol, preferably containing a small amount of acid or base (e.g., 2% formic acid or ammonium hydroxide) to ensure complete elution.

  • Dry & Reconstitute: Evaporate the eluate to dryness under nitrogen and reconstitute in a mobile phase-compatible solvent.

Q4: Can I further reduce ion suppression with my LC method?

A4: Yes. Chromatographic separation is your second line of defense. The goal is to separate Desmethylterbinafine from any remaining matrix components that were not removed during sample preparation.[1][11]

• Optimize Gradient Elution: Use a shallower, longer gradient to increase the separation between your analyte and potential interferences.

• Employ a Divert Valve: This is a powerful technique. Program the divert valve to send the highly polar, early-eluting fraction (containing salts) and the highly non-polar, late-eluting fraction (containing phospholipids) to waste instead of the MS source. This significantly reduces source contamination and suppression.

• Change Column Selectivity: If co-elution persists on a standard C18 column, switch to a column with a different stationary phase, such as a Phenyl-Hexyl or a biphenyl phase. This will alter the retention characteristics of both the analyte and interferences, potentially resolving the issue.

• Reduce Flow Rate: Lowering the flow rate (e.g., to nano-flow) can reduce the magnitude of ion suppression by improving desolvation efficiency.[2]

Q5: What is the role of an internal standard (IS) in managing ion suppression?

A5: An internal standard is essential for accurate quantification in any LC-MS assay, as it corrects for variability during sample preparation and instrumental analysis.[20] However, its role in correcting for ion suppression is highly specific.

• The Gold Standard: Stable Isotope-Labeled (SIL) IS: The best choice is a SIL version of your analyte (e.g., Desmethylterbinafine-d7). A SIL IS has nearly identical physicochemical properties to the analyte, meaning it will co-elute perfectly and experience the exact same degree of ion suppression.[21] Because the MS can differentiate them by mass, the ratio of the analyte peak area to the IS peak area remains constant, even if both signals are suppressed. This provides the most accurate correction.[22][23]

• The Alternative: Structural Analog IS: If a SIL IS is unavailable, a structural analog (a compound with similar structure and properties) can be used.[24]

  • Critical Consideration: For an analog IS to effectively correct for ion suppression, it must co-elute with Desmethylterbinafine.[21] If the analog elutes in a clean region of the chromatogram while the analyte elutes in a suppressed region, the correction will be inaccurate and lead to erroneous results. Always verify co-elution and assess matrix effects for both the analyte and the analog IS.

References

• Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
• Crombeen, J. (2022). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America.
• Unknown Author. (n.d.). Analysis of Drugs from Biological Samples.
• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.
• Unknown Author. (2025). Extraction of Drugs and Metabolites from Biological Matrices. International Journal of Pharmaceutical Sciences.
• Unknown Author. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone.
• Unknown Author. (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis.
• Marchetti, N., et al. (n.d.). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC.
• Unknown Author. (2025). Ion suppression correction and normalization for non-targeted metabolomics. PMC - NIH.
• Dolman, S. (2020). Ion Suppression: A Major Concern in Mass Spectrometry.
• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Wikipedia.
• Li, W. (2023). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Phenomenex.
• National Center for Biotechnology Information. (n.d.). Desmethylterbinafine.
• Agilent Technologies. (2011).
• SCION Instruments. (2025). The Role of Internal Standards In Mass Spectrometry. SCION Instruments.
• Hewavitharana, A. K., et al. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS).
• Unknown Author. (2012).
• National Center for Biotechnology Information. (n.d.). N-Desmethyl Terbinafine Hydrochloride.
• GERSTEL. (2024).
• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Pilli, N. R., et al. (2010). Rational design for variability minimization in bioanalytical method validation: illustration with LC-MS/MS assay method for terbinafine estimation in human plasma.
• National Center for Biotechnology Information. (n.d.). Terbinafine.
• Hennion, M. C. (n.d.). Solid-Phase Extraction (SPE) Techniques for Sample Preparation in Clinical and Pharmaceutical Analysis: A Brief Overview.
• Thermo Fisher Scientific. (n.d.). Solid Phase Extraction Guide. Thermo Fisher Scientific - US.
• Taylor, P. J. (2003). Ion suppression in mass spectrometry. Clinical Biochemistry.
• Anari, M. R., & Taylor, P. J. (n.d.). Ion Suppression in Mass Spectrometry.

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• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Desmethylterbinafine | C20H23N | CID 6443233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Terbinafine | C21H25N | CID 1549008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijpsjournal.com [ijpsjournal.com]
• 14. ijisrt.com [ijisrt.com]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. gerstelus.com [gerstelus.com]
• 18. agilent.com [agilent.com]
• 19. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 20. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. researchgate.net [researchgate.net]
• 23. Ion suppression correction and normalization for non-targeted metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Rational design for variability minimization in bioanalytical method validation: illustration with LC-MS/MS assay method for terbinafine estimation in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision in the Noise: Reducing Analytical Variability in Desmethylterbinafine Assays

To: Research & Development Teams, Bioanalytical Scientists, and QC Analysts From: Senior Application Scientist, Bioanalytical Support Division Subject: Technical Guide for Stabilizing Desmethylterbinafine (DMT) Quantification

Introduction

Desmethylterbinafine (DMT) is the primary pharmacologically inactive metabolite of the antifungal agent Terbinafine. While Terbinafine itself is lipophilic and relatively straightforward to retain, DMT presents a unique set of bioanalytical challenges. It is a secondary amine, making it significantly more polar than the parent drug and prone to severe interaction with silanol groups on chromatographic stationary phases.

This guide addresses the three root causes of assay failure for DMT: Variable Extraction Recovery , Chromatographic Peak Tailing , and Matrix-Induced Ion Suppression .

Module 1: Sample Preparation (The "Cleanliness" Factor)

The Issue: Inconsistent recovery is often observed when using Protein Precipitation (PPT) due to the entrapment of DMT in the protein pellet or ion suppression from phospholipids in the supernatant. Liquid-Liquid Extraction (LLE) offers cleaner extracts but can suffer from variable recovery if the pH is not strictly controlled to neutralize the secondary amine.

The Solution: Mixed-Mode Solid Phase Extraction (SPE) For maximum reproducibility, I recommend moving away from LLE and PPT in favor of Mixed-Mode Cation Exchange (MCX) SPE . This mechanism utilizes both hydrophobic retention and ionic interaction, allowing for a rigorous wash step that removes neutral interferences (like phospholipids) while the basic DMT remains locked to the sorbent.

Protocol: Optimized MCX SPE Workflow

• Sorbent: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX or Strata-X-C), 30 mg/1 cc.

• Sample Pre-treatment: 200 µL Plasma + 200 µL 2% Formic Acid (aq). Crucial: Acidification ensures DMT is protonated (charged) to bind to the cation exchange sites.

Figure 1: Mixed-Mode Cation Exchange (MCX) SPE workflow designed to isolate basic amines like Desmethylterbinafine from complex matrices.

Module 2: Chromatography (The "Tailing" Factor)

The Issue: DMT contains a secondary amine group. On traditional C18 columns, this amine interacts with residual silanols (acidic -Si-OH groups) on the silica surface, causing severe peak tailing. Tailing peaks degrade integration accuracy and raise the Lower Limit of Quantitation (LLOQ).

The Solution: Mobile Phase pH & Column Selection You must suppress the silanol ionization or the analyte ionization.

• Option A (High pH - Recommended): Use a high pH-stable C18 column (e.g., Waters XBridge or Agilent Poroshell HPH). At pH 10 (Ammonium Bicarbonate), the amine is deprotonated (neutral) and interacts purely hydrophobically, resulting in sharp peaks.

• Option B (Low pH): Use a "Base Deactivated" (BDS) column with high ionic strength buffer (e.g., 10mM Ammonium Formate, pH 3.5). The protons saturate the silanols, preventing analyte interaction.

Recommended Gradient (Low pH Approach):

• Column: Phenomenex Luna Omega PS C18 or equivalent (polar modified).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

• Mobile Phase B: Acetonitrile.[1]

• Flow Rate: 0.5 mL/min.

Module 3: Mass Spectrometry (The "Detection" Factor)

The Issue: DMT is often subject to ion suppression if Terbinafine is present in high concentrations (co-elution). Furthermore, using an analog internal standard (like Naftifine) fails to correct for specific matrix effects because it does not co-elute perfectly with DMT.

The Solution: Deuterated Internal Standards You must use a stable isotope-labeled internal standard. Terbinafine-d7 is commercially available and acceptable, but Desmethylterbinafine-d7 is the gold standard if available.

MRM Transitions (Positive ESI):

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (V)	Note
Desmethylterbinafine	278.2	141.1	25	Quantifier (Naphthyl methyl)
Desmethylterbinafine	278.2	115.1	40	Qualifier
Terbinafine	292.2	141.1	25	Parent Drug
Terbinafine-d7 (IS)	299.2	148.1	25	Internal Standard

Note: The shift from 141 to 148 in the IS confirms the deuterium label is on the naphthyl ring, which is the stable part of the fragment.

Module 4: Troubleshooting Logic

Use the following logic tree to diagnose variability in your assay.

Figure 2: Diagnostic logic tree for isolating sources of analytical variability.

Frequently Asked Questions (FAQs)

Q: Can I use Propylparaben as an Internal Standard? A: No. Propylparaben is structurally unrelated and elutes at a different time. It will not compensate for matrix effects (ion suppression) occurring at the specific retention time of DMT. Use Terbinafine-d7 or Desmethylterbinafine-d7 [1].

Q: My DMT peak is splitting. What is the cause? A: Peak splitting in basic amines is often caused by a solvent mismatch. If you reconstitute your sample in 100% Methanol but your initial mobile phase is 90% Water, the analyte precipitates momentarily at the head of the column. Reconstitute in a solvent that matches your starting mobile phase conditions (e.g., 10% ACN / 90% Water) [2].

Q: Is Desmethylterbinafine light sensitive? A: Yes. Like the parent compound Terbinafine, the metabolite has a conjugated system susceptible to photodegradation. All extraction steps should be performed under yellow (sodium vapor) light or in amber glassware to prevent UV-induced degradation [3].

Q: Why do I see carryover in the blank after a high standard? A: Terbinafine and DMT are "sticky" hydrophobic amines. They adsorb to metallic injector parts and plastic rotor seals. Ensure your autosampler needle wash contains an organic solvent (ACN/MeOH) and an acid (Formic Acid) to protonate the amine and ensure solubility during the wash cycle [2].

References

• Denouël, J., et al. (1995).[2] "Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography." Journal of Chromatography B: Biomedical Sciences and Applications.

• Stoll, D., & Dolan, J. (2020). "LC Troubleshooting Essentials: Peak Tailing and Carryover." LCGC International.

• Ibrahim, F., et al. (2011). "Stability-indicating RP-HPLC method for the determination of Terbinafine in the presence of its degradation products." Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cross-validation of Desmethylterbinafine Quantification: A Comparative Technical Guide

Topic: Cross-validation of Desmethylterbinafine Quantification Methods Content Type: Publish Comparison Guide

Executive Summary

In the context of antifungal pharmacokinetics (PK) and therapeutic drug monitoring (TDM), quantifying the parent drug, Terbinafine, is often insufficient. Desmethylterbinafine (DMT) , the primary N-demethylated metabolite formed via CYP450 pathways, serves as a critical biomarker for hepatic clearance and metabolic capacity.

This guide provides a rigorous comparison between the legacy standard (HPLC-UV) and the modern gold standard (LC-MS/MS) for DMT quantification. It includes a self-validating experimental protocol and a statistical framework for cross-validating these methods to ensure data integrity during technology transfers.

Part 1: The Analyte Profile

Understanding the physicochemical shift from parent to metabolite is crucial for method development. DMT is more polar than Terbinafine due to the loss of the methyl group on the tertiary amine, affecting retention behavior and ionization efficiency.

Feature	Terbinafine (Parent)	Desmethylterbinafine (Metabolite)	Impact on Analysis
Molecular Weight	291.43 g/mol	277.41 g/mol	Mass shift of -14 Da (Loss of -CH3).
Polarity (LogP)	~5.5 (Highly Lipophilic)	~4.8 (Lipophilic but reduced)	DMT elutes earlier on Reverse Phase C18.
pKa	~7.1	~8.9 (Secondary Amine)	Higher pH sensitivity; secondary amines often tail without end-capping.
Metabolic Origin	N/A	CYP2C9, CYP3A4	Requires separation from potential isobaric interferences in liver matrices.

Visualization: Metabolic Pathway & Causality

The following diagram illustrates the formation of DMT, highlighting the enzymatic causality that necessitates specific selectivity in your assay.

Part 2: Method Comparison (The Showdown)

Researchers often face the dilemma of choosing between cost-efficiency (HPLC-UV) and sensitivity (LC-MS/MS). The following data synthesizes performance metrics from validated bioanalytical studies.

Parameter	Method A: HPLC-UV (Legacy)	Method B: LC-MS/MS (Gold Standard)	Verdict
Detection Principle	Ultraviolet Absorbance (224 nm)	Electrospray Ionization (ESI+) / MRM	LC-MS/MS wins on specificity.
Sensitivity (LLOQ)	50 ng/mL (Standard)2 ng/mL (Optimized)	0.5 – 1.0 ng/mL	LC-MS/MS is essential for terminal phase PK.
Sample Volume	500 – 1000 µL	50 – 100 µL	LC-MS/MS enables microsampling.
Run Time	10 – 15 minutes	2 – 4 minutes	LC-MS/MS allows high-throughput.
Selectivity	Prone to interference from co-medications absorbing at UV 224nm.	Mass-based discrimination eliminates most interferences.	LC-MS/MS is superior for complex patient samples.

Scientific Insight: While HPLC-UV is robust for toxicology (where concentrations are high), it fails in the elimination phase of PK studies where DMT levels drop below 10 ng/mL. LC-MS/MS is mandatory for bioequivalence studies.

Part 3: The Validated Protocol (LC-MS/MS Focus)

This protocol is designed as a self-validating system using Liquid-Liquid Extraction (LLE) to minimize matrix effects (ion suppression).

1. Reagents & Standards

• Internal Standard (IS): Terbinafine-d7 (preferred) or Naftifine.

• Extraction Solvent: n-Hexane : Ethyl Acetate (80:20 v/v).[1] Why? This specific ratio maximizes recovery of the lipophilic amine while leaving behind polar plasma proteins and phospholipids that cause ion suppression.

2. Sample Preparation (Step-by-Step)

• Aliquot: Transfer 100 µL of plasma into a 2 mL polypropylene tube.

• Spike: Add 10 µL of IS working solution (500 ng/mL). Vortex 10s.

• Basify: Add 50 µL of 0.1M NaOH. Causality: This shifts DMT (a secondary amine) to its uncharged state, driving it into the organic layer.

• Extract: Add 1.0 mL of Hexane:Ethyl Acetate (80:20). Shake mechanically for 10 min.

• Phase Separation: Centrifuge at 4000 rpm for 5 min at 4°C.

• Transfer: Freeze the aqueous bottom layer (dry ice bath) and decant the organic supernatant into a clean tube.

• Dry: Evaporate to dryness under Nitrogen at 40°C.

• Reconstitute: Dissolve residue in 100 µL of Mobile Phase.

3. LC-MS/MS Conditions

• Column: C18 (e.g., BEH C18, 50 x 2.1 mm, 1.7 µm).[1]

• Mobile Phase: Isocratic elution.[1][2]

  • MP A: 0.1% Formic Acid in Water.[3][4]

  • MP B: Acetonitrile.[2][5]

  • Ratio: 40:60 (A:B).

• Mass Transitions (MRM):

  • DMT: m/z 278.2

    141.1 (Quantifier). Note: The 141 fragment corresponds to the naphthylmethyl cation, consistent with the parent structure.

  • Terbinafine (Parent): m/z 292.2

    141.1.[1]

  • IS (Terbinafine-d7): m/z 299.2

    148.1.

Part 4: Cross-Validation Framework

When transitioning from Method A (HPLC-UV) to Method B (LC-MS/MS), or comparing data between labs, a simple correlation coefficient (

) is insufficient. You must employ a Bland-Altman approach to assess bias.

Workflow Visualization

The following diagram outlines the decision tree for cross-validation.

Statistical Acceptance Criteria (FDA/EMA Guidelines)

To validate Method B against Method A:

• Incurred Sample Reanalysis (ISR) Logic: Calculate the % difference for each sample.

• Threshold: At least 67% of the samples must be within ±20% of the mean.

• Passing-Bablok Regression: Use this instead of simple linear regression. It assumes errors in both methods (unlike OLS which assumes error only in Y).

  • Slope: Should be between 0.9 and 1.1 (indicating no proportional bias).

  • Intercept: Should include 0 (indicating no constant bias).

References

• Denouël, J., et al. (1995).[5] "Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography." Journal of Chromatography B: Biomedical Applications.

• FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration.[2]

• Bhatt, J., et al. (2019). "Determination of terbinafine in human plasma using UPLC-MS/MS: Application to a bioequivalence study." Biomedical Chromatography.

• Vickers, A.E., et al. (1999).[6] "Biotransformation of terbinafine by human liver microsomes and CYP450 isoforms." Drug Metabolism and Disposition. (Establishes CYP2C9/3A4 role).

• ICH M10 Guideline. (2022). "Bioanalytical Method Validation and Study Sample Analysis." International Council for Harmonisation.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Determination of terbinafine in healthy Chinese human plasma using a simple and fast LC-MS/MS method and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of terbinafine and its desmethyl metabolite in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of Desmethylterbinafine Reference Standard: A Comparative Analytical Guide

Executive Summary

In the bioanalysis of allylamine antifungals, Desmethylterbinafine (N-desmethylterbinafine) represents the primary metabolic checkpoint for Terbinafine pharmacokinetics (PK) and toxicology. Unlike the parent drug, this metabolite possesses a secondary amine structure, significantly altering its chromatographic retention, ionization efficiency, and stability profile.

This guide provides a technical comparison of the Desmethylterbinafine Reference Standard against its parent compound (Terbinafine) and Internal Standard (IS) alternatives. It details the validation protocols required to establish this metabolite as a reliable quantitation standard in regulated LC-MS/MS assays.

Chemical Identity & Physicochemical Comparison[1][2][3][4][5]

The transition from Terbinafine to Desmethylterbinafine involves N-demethylation mediated primarily by CYP2C9, CYP2C8, and CYP1A2.[1] This structural change reduces lipophilicity (LogP) and alters basicity, necessitating distinct analytical parameters.

Table 1: Physicochemical Profile – Metabolite vs. Parent

Feature	Desmethylterbinafine (Metabolite)	Terbinafine (Parent Drug)	Impact on Analysis
CAS Number	99473-11-7 (Base) / 152830-98-3 (HCl)	91161-71-6 (HCl)	Unique identifier for regulatory filing.[2]
Molecular Weight	277.41 g/mol	291.43 g/mol	Mass shift of -14 Da (Loss of CH₂).
Structure	Secondary Amine	Tertiary Amine	Secondary amines often show different fragmentation energies in MS/MS.
LogP (Calc)	~5.2	~5.6	Metabolite is more polar; elutes earlier on Reverse Phase (C18).
pKa	~8.9 (Amine)	~7.1 (Amine)	The secondary amine is more basic; affects pH selection in mobile phase.
Metabolic Fate	Precursor to toxic TBF-A	Precursor to Desmethylterbinafine	Critical for toxicity monitoring (idiosyncratic liver injury).

Visualizing the Metabolic Pathway

Understanding the formation and downstream toxicity of this metabolite is crucial for justification in safety studies.

Figure 1: Metabolic cascade of Terbinafine showing the central role of Desmethylterbinafine as a precursor to the reactive TBF-A metabolite.[3][4][5][6]

Analytical Performance Comparison

When characterizing a reference standard, "performance" is defined by its ability to provide accurate quantitation without interference. Below is a direct comparison of the Desmethylterbinafine standard against the Parent and Deuterated alternatives in an LC-MS/MS environment.

A. Chromatographic Selectivity (Reverse Phase C18)[11]

• Desmethylterbinafine: Due to the loss of the methyl group and the exposed secondary amine, it is significantly more polar.

• Performance Insight: On a standard C18 column (e.g., BEH C18) with a Formic Acid/Ammonium Formate gradient, Desmethylterbinafine typically elutes 0.5 – 1.5 minutes earlier than Terbinafine.

• Risk: If the gradient is too steep, it may co-elute with early matrix suppressors (phospholipids), causing ion suppression.

B. Mass Spectrometry (MS/MS) Response

• Ionization (ESI+): Both compounds form [M+H]⁺ ions. However, the secondary amine of the metabolite often yields a lower ionization efficiency compared to the tertiary amine of the parent, requiring higher gain settings or concentration for equivalent signal-to-noise (S/N) ratios.

• Fragmentation:

  • Terbinafine: m/z 292.2 → 141.1 (Naphthyl methyl cation).

  • Desmethylterbinafine: m/z 278.3 → 141.1 (Common fragment).

  • Cross-Talk Warning: Because they share the same daughter ion (141.1), chromatographic separation is mandatory. If they co-elute, the parent's source-induced fragmentation (in-source decay) can mimic the metabolite, leading to false positives .

Table 2: Comparative MS/MS Parameters

Parameter	Desmethylterbinafine (Target)	Terbinafine (Interference/Parent)	Desmethylterbinafine-d7 (IS)
Precursor Ion (m/z)	278.3	292.2	285.3
Product Ion (m/z)	141.1 (Quant)	141.1 (Quant)	148.1 (Quant)
Cone Voltage	~30-40 V	~30-40 V	~30-40 V
Collision Energy	~20-25 eV	~20-25 eV	~20-25 eV
Retention Time (Rel)	0.85 (Relative to Parent)	1.00	0.85 (Co-elutes with Target)

Protocol: Characterization & Validation Workflow

To utilize Desmethylterbinafine as a Certified Reference Material (CRM) or Primary Standard, it must undergo a rigorous characterization process.[7] This protocol ensures the standard is suitable for regulatory submissions (FDA/EMA).

Step 1: Structural Confirmation (Identity)

• 1H-NMR (Proton NMR): Verify the absence of the N-methyl singlet peak (usually around δ 2.2 ppm in Terbinafine) to confirm demethylation.

• HRMS (High-Res Mass Spec): Confirm exact mass (277.1830 Da) with <5 ppm error to rule out isobaric impurities.

Step 2: Purity Assessment (HPLC-UV/DAD)

• Objective: Quantify organic impurities (synthetic byproducts).

• Method: Gradient HPLC on C18.

• Detection: UV at 224 nm and 283 nm (Naphthalene absorption max).

• Acceptance Criteria: Chromatographic purity > 98.0%.

Step 3: Residual Solvent & Water Content

• TGA (Thermogravimetric Analysis): Determine volatiles/solvents.

• Karl Fischer (KF): Measure water content (hygroscopicity is common in amine salts).

• Calculation: Assay (%) = (100% - %Impurity - %Water - %Solvents).

Workflow Visualization

This self-validating system ensures that the "Potency" value used in your calculations is accurate.

Figure 2: Step-by-step characterization workflow to establish the "As-Is" potency of the reference standard.

Experimental Method: LC-MS/MS Quantification

Objective: Quantify Desmethylterbinafine in human plasma. Standard: Desmethylterbinafine HCl (characterized above). Internal Standard: Desmethylterbinafine-d7 (Preferred) or Terbinafine-d7.

Method Parameters

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

• Mobile Phase B: Acetonitrile (Organic modifier).

• Gradient:

  • 0.0 min: 15% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 15% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

Stability Note

Desmethylterbinafine is stable in plasma for at least 24 hours at room temperature and 3 freeze-thaw cycles. However, stock solutions in methanol should be stored at -20°C. Unlike the aldehyde metabolite (TBF-A), Desmethylterbinafine does not require derivatization for stability.

References

• Vickers, A. E., et al. (1999).[3] Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions.[1][3] Drug Metabolism and Disposition.[1][8] Link

• Iverson, S. L., & Uetrecht, J. P. (2001).[8] Identification of a reactive metabolite of terbinafine: insights into the mechanism of idiosyncratic liver toxicity. Chemical Research in Toxicology. Link

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[9][10] Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6443233, Desmethylterbinafine.[11]Link

• Advent Chembio. (2021). N-Desmethyl Terbinafine Reference Impurity Characterization.Link

Sources

• 1. Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaceresearch.com [pharmaceresearch.com]
• 3. Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Desmethylterbinafine | C20H23N | CID 6443233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. NMR And Mass Spectrometry In Pharmaceutical Development [outsourcedpharma.com]
• 8. scialert.net [scialert.net]
• 9. Factors affecting the stability of drugs and their metabolites in biological matrices [ouci.dntb.gov.ua]
• 10. Determination of terbinafine in human plasma using UPLC–MS/MS: Application to a bioequivalence study in healthy subjects [ouci.dntb.gov.ua]
• 11. N-Desmethyl Terbinafine Hydrochloride | C20H24ClN | CID 129318664 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparison of Desmethylterbinafine levels in different patient populations

Executive Summary

Desmethylterbinafine (DMT) is the primary metabolite of the allylamine antifungal terbinafine. While terbinafine itself is lipophilic and extensively metabolized by the liver, DMT represents a critical biomarker for assessing hepatic biotransformation capacity and renal elimination efficiency.

This guide analyzes the pharmacokinetic (PK) shifts of DMT across three distinct populations: Renal Impairment , Hepatic Impairment , and Genotypic/DDI Variations . For drug development professionals, understanding the DMT-to-Parent ratio provides a more granular view of clearance mechanisms than monitoring the parent drug alone.

Part 1: Metabolic Context & Signaling Pathways

Terbinafine undergoes extensive first-pass metabolism. The conversion to DMT is the rate-limiting step for elimination in healthy subjects. This process is mediated primarily by CYP2C9 and CYP1A2 , with secondary contributions from CYP3A4, CYP2C8, and CYP2C19.[1]

Figure 1: Terbinafine Metabolic Pathway (DOT Visualization)

Caption: Figure 1. Biotransformation of Terbinafine to Desmethylterbinafine via hepatic cytochrome P450 enzymes.

Part 2: Comparative Analysis of Patient Populations

The following data synthesizes pharmacokinetic changes observed in clinical trials and mechanistic studies.

Population A: Renal Impairment (CrCl ≤ 50 mL/min)

In renal impairment, the hepatic conversion of terbinafine remains intact, but the elimination of the metabolite is severely compromised.

Parameter	Healthy Volunteers	Renal Impairment (CrCl < 50 mL/min)	% Change
Terbinafine Clearance (CL)	~100% (Baseline)	Reduced by ~50%	↓ 50%
DMT Elimination	Rapid Renal Excretion	Blocked / Delayed	Significantly Impaired
DMT AUC	Proportional to Dose	Excessive Accumulation	↑ >100% (Est.)
Clinical Implication	None	Potential for unknown toxicity; use is generally contraindicated or requires dose reduction.

Critical Insight: While the parent drug (Terbinafine) clearance drops by 50%, the metabolite (DMT) accumulates disproportionately because it relies almost exclusively on renal excretion. The clinical significance of high DMT levels is currently classified as "unknown" by regulatory bodies, necessitating caution.

Population B: Hepatic Impairment (Cirrhosis)

In hepatic failure, the metabolic "engine" is broken. This leads to a paradoxical PK profile where the parent drug accumulates, but the metabolite formation may be suppressed or delayed.

Parameter	Healthy Volunteers	Hepatic Impairment (Cirrhosis)	Mechanistic Cause
Terbinafine Clearance	High (First-Pass Effect)	Reduced by ~40-50%	Loss of CYP enzyme capacity.
DMT Formation Rate	Rapid	Suppressed	CYP2C9/1A2 dysfunction.
Terminal Half-Life	~30-40 hours	Prolonged	Reduced biliary/metabolic clearance.

Population C: Drug-Drug Interactions (DDI)

Alterations in CYP function dramatically shift the Parent-to-Metabolite ratio.

Interacting Drug	Mechanism	Effect on Terbinafine (TBF)	Effect on Desmethylterbinafine (DMT)
Rifampin	CYP Inducer (Increases enzyme activity)	CL ↑ 100% (Levels drop)	Formation Rate ↑ (Rapid conversion to DMT)
Cimetidine	CYP Inhibitor (Blocks enzymes)	CL ↓ 33% (Levels rise)	Formation Rate ↓ (Suppressed conversion)
Fluconazole	CYP2C9/3A4 Inhibitor	Cmax ↑ 52%	Formation Rate ↓ (Significant suppression)

Part 3: Experimental Protocol (LC-MS/MS)

To validate these levels in your own studies, use the following self-validating LC-MS/MS workflow. This protocol prioritizes the separation of the polar metabolite (DMT) from the lipophilic parent (TBF).

Figure 2: Analytical Workflow (DOT Visualization)

Caption: Figure 2. High-throughput extraction and detection workflow for simultaneous quantification.

Detailed Methodology

1. Sample Preparation (Protein Precipitation):

• Rationale: Liquid-Liquid Extraction (LLE) with hexane is effective for Terbinafine but may yield lower recovery for the more polar DMT. Protein precipitation is preferred for simultaneous quantification.

• Step 1: Aliquot 100 µL of patient plasma.

• Step 2: Add 10 µL of Internal Standard (Terbinafine-d7 , 1 µg/mL).

• Step 3: Add 300 µL of ice-cold Acetonitrile (ACN) to precipitate proteins. Vortex for 30 seconds.

• Step 4: Centrifuge at 10,000 x g for 10 minutes at 4°C. Transfer supernatant to autosampler vials.

2. Chromatographic Conditions:

• Column: BEH C18 (50 x 2.1 mm, 1.7 µm) or equivalent.

• Mobile Phase: Acetonitrile : 10mM Ammonium Formate (pH 3.5) [85:15 v/v].

• Flow Rate: 0.3 mL/min.

• Run Time: ~3.0 minutes (DMT elutes earlier than TBF due to higher polarity).

3. Mass Spectrometry (MRM Parameters):

• Ionization: ESI Positive Mode.

• Terbinafine Transition: m/z 292.2

  141.1

• Desmethylterbinafine Transition: m/z 278.3

  141.1

• Internal Standard Transition: m/z 299.1

  148.2

4. Validation Criteria (Self-Validating System):

• Linearity:

  over range 1–1000 ng/mL.

• LLOQ: Target 1.0 ng/mL for DMT to detect residual levels in rapid metabolizers.

• Precision: CV < 15% for QC samples.

Part 4: Technical Discussion & Interpretation

The Metabolite-to-Parent Ratio

In drug development, the raw concentration of DMT is less informative than the DMT/TBF Ratio .

• High Ratio (>1.0): Suggests rapid metabolism (CYP2C9 induction) or renal accumulation (failure to excrete metabolite).

• Low Ratio (<0.1): Suggests hepatic insufficiency (cirrhosis) or potent CYP2C9 inhibition (e.g., co-administration with fluconazole).

Clinical Relevance of Accumulation

While DMT is pharmacologically considered "inactive" regarding antifungal potency, its accumulation in Renal Impairment (CrCl < 50 mL/min) is the primary driver for the contraindication of Terbinafine in this population. The accumulation of secondary metabolites raises concerns for idiosyncratic reactions, emphasizing the need for strict exclusion criteria in clinical trials involving this demographic.

References

• Novartis Pharmaceuticals Corporation. (2019). Lamisil (terbinafine hydrochloride) Tablets Prescribing Information. U.S. Food and Drug Administration.[2]

• Vickers, A. E., et al. (1999).[3] Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions. Drug Metabolism and Disposition, 27(9), 1029-1038.

• Humbert, H., et al. (1995). Pharmacokinetics of terbinafine and of its five main metabolites in plasma and urine following a single oral dose in healthy subjects. Biopharmaceutics & Drug Disposition, 16(8), 685-694.

• Bhadoriya, A., et al. (2019). Determination of terbinafine in human plasma using UPLC–MS/MS: Application to a bioequivalence study in healthy subjects. Biomedical Chromatography, 33(8).

• Iverson, S. L., & Uetrecht, J. P. (2001). Identification of a reactive metabolite of terbinafine: insights into the mechanism of terbinafine-induced hepatotoxicity.[3][4] Chemical Research in Toxicology, 14(2), 175-181.

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• 1. droracle.ai [droracle.ai]
• 2. Terbinafine: How This Anti-Fungal Drug Can Hurt the Liver [healthline.com]
• 3. Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]